Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate

Core Science & Biosynthesis

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate

Introduction

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for this purpose, providing intricate details about the molecular architecture of organic compounds. This guide focuses on Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate, a compound of interest in medicinal chemistry due to its unique combination of a pyridine moiety, an allyl group, and a tert-butyl protecting group[1]. Understanding the ¹H and ¹³C NMR spectral characteristics of this molecule is crucial for its synthesis, characterization, and quality control in research and development settings. This document provides a comprehensive analysis of the predicted ¹H and ¹³C NMR spectra of Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate, alongside practical guidance on experimental protocols and data interpretation.

Molecular Structure and Functional Group Analysis

The structure of Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate is characterized by three key functional groups that dictate its spectral properties:

• Pyridine Ring: A heteroaromatic system that influences the chemical shifts of its protons and carbons due to ring currents and the electronegativity of the nitrogen atom[2][3]. The protons on the pyridine ring are expected to appear in the aromatic region of the ¹H NMR spectrum, typically at higher chemical shifts (downfield).

• Allyl Group: This unsaturated moiety contains both sp² and sp³ hybridized carbons and their attached protons. The vinylic protons will have distinct chemical shifts, and spin-spin coupling between them and the adjacent methylene protons will provide valuable structural information.

• Tert-butyl Carbonate Group: The tert-butyl group, with its nine equivalent protons, will give rise to a strong singlet in the upfield region of the ¹H NMR spectrum[4]. The carbonate carbonyl carbon will have a characteristic chemical shift in the ¹³C NMR spectrum[5].

The interplay of these functional groups results in a unique NMR fingerprint that can be used to unequivocally identify the molecule.

Caption: Molecular structure of Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate.

Principles of ¹H and ¹³C NMR Spectroscopy

A foundational understanding of NMR principles is essential for accurate spectral interpretation.

• Chemical Shift (δ): The position of an NMR signal, reported in parts per million (ppm), is determined by the local electronic environment of the nucleus. Electronegative atoms and π-systems deshield nearby nuclei, causing them to resonate at higher chemical shifts (downfield).

• Spin-Spin Coupling (J): The interaction between non-equivalent nuclei on adjacent atoms leads to the splitting of NMR signals. The magnitude of this splitting, the coupling constant (J), is measured in Hertz (Hz) and provides information about the connectivity of atoms.

• Integration: The area under a ¹H NMR signal is proportional to the number of protons giving rise to that signal. This allows for the determination of the relative ratio of different types of protons in a molecule.

Predicted ¹H NMR Spectral Data

Based on the analysis of the molecular structure and known chemical shift values for similar functional groups, the following ¹H NMR spectrum is predicted for Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate in a standard deuterated solvent like CDCl₃.

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H-a (Pyridine)	~8.5	Doublet	2H	~6.0
H-b (Pyridine)	~7.2	Doublet	2H	~6.0
H-c (Allyl =CH₂)	~5.3	Singlet	1H	-
H-d (Allyl =CH₂)	~5.2	Singlet	1H	-
H-e (Allyl -CH₂-O)	~4.6	Singlet	2H	-
H-f (Py-CH₂-Allyl)	~3.5	Singlet	2H	-
H-g (t-Butyl)	~1.5	Singlet	9H	-

Rationale for Predictions:

• Pyridine Protons (H-a, H-b): The protons on the pyridine ring are expected to be in the aromatic region. The protons ortho to the nitrogen (H-a) are the most deshielded due to the inductive effect and anisotropy of the nitrogen atom, appearing at the highest chemical shift[3][6]. The protons meta to the nitrogen (H-b) will be at a relatively lower chemical shift. They will appear as doublets due to coupling with each other.

• Allylic Protons (H-c, H-d, H-e, H-f): The geminal vinylic protons (H-c and H-d) are expected to have slightly different chemical shifts and will likely appear as singlets or narrow multiplets. The methylene protons adjacent to the oxygen of the carbonate (H-e) are deshielded and will appear further downfield. The methylene protons connecting the pyridine ring and the allyl group (H-f) will be in a more shielded environment.

• Tert-butyl Protons (H-g): The nine equivalent protons of the tert-butyl group will produce a strong singlet at a characteristic upfield chemical shift, typically around 1.5 ppm[4].

Caption: Key proton environments in Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate.

Predicted ¹³C NMR Spectral Data

The broadband proton-decoupled ¹³C NMR spectrum is predicted to show the following signals:

Carbon	Predicted Chemical Shift (δ, ppm)
C=O (Carbonate)	~155
C-a (Pyridine)	~150
C-b (Pyridine)	~124
C-c (Pyridine)	~145
C-d (Allyl =C<)	~140
C-e (Allyl =CH₂)	~118
C-f (Allyl -CH₂-O)	~70
C-g (Py-CH₂-Allyl)	~40
C-h (t-Butyl quat.)	~80
C-i (t-Butyl -CH₃)	~28

Rationale for Predictions:

• Carbonyl Carbon: The carbonate carbonyl carbon is expected to be significantly deshielded, appearing around 155 ppm[5].

• Pyridine Carbons: The carbons of the pyridine ring will be in the aromatic region (120-150 ppm). The carbon attached to the nitrogen (C-a) and the carbon attached to the methylene group (C-c) will have distinct chemical shifts from the other pyridine carbons (C-b)[7].

• Allylic Carbons: The sp² hybridized carbons of the double bond (C-d and C-e) will be in the 110-145 ppm range. The sp³ hybridized carbons (C-f and C-g) will be further upfield.

• Tert-butyl Carbons: The quaternary carbon of the tert-butyl group (C-h) will be more deshielded than the three equivalent methyl carbons (C-i)[8][9].

Experimental Protocol for NMR Data Acquisition

To obtain high-quality NMR spectra of Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate, the following protocol is recommended:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the compound.

  • Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a good choice as it is a common solvent for many organic compounds and its residual proton signal is easily identifiable[10].

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Parameters (for a 400 MHz spectrometer):

  • ¹H NMR:

    • Acquisition time: ~3-4 seconds

    • Relaxation delay: 1-2 seconds

    • Number of scans: 8-16

    • Spectral width: ~16 ppm

  • ¹³C NMR:

    • Acquisition time: ~1-2 seconds

    • Relaxation delay: 2-5 seconds

    • Number of scans: 1024 or more (due to the low natural abundance of ¹³C)

    • Spectral width: ~220 ppm

    • Use broadband proton decoupling to simplify the spectrum to singlets[9].

Data Processing and Interpretation Workflow

Sources

• 1. Buy Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate [smolecule.com]
• 2. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 3. modgraph.co.uk [modgraph.co.uk]
• 4. acdlabs.com [acdlabs.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Pyridine(110-86-1) 1H NMR [m.chemicalbook.com]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. 13C Carbon NMR Spectroscopy - Chemistry Steps [chemistrysteps.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Role of the tert-butyl group in Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate chemistry

Strategic Utilization of tert-Butyl (2-(pyridin-4-ylmethyl)allyl) Carbonate in Heterocyclic Allylation

Executive Summary

In the landscape of modern medicinal chemistry, the efficient installation of nitrogen-containing heterocycles is paramount.[1] tert-Butyl (2-(pyridin-4-ylmethyl)allyl) carbonate represents a sophisticated class of "smart" electrophiles designed for Palladium-Catalyzed Allylic Substitution (Tsuji-Trost reaction).[1] Unlike simple alkyl halides or acetates, this reagent leverages the unique physicochemical properties of the tert-butyl carbonate group to drive reaction kinetics through entropy and in situ base generation.[1]

This technical guide dissects the role of the tert-butyl moiety, establishing it not merely as a leaving group, but as a thermodynamic engine that enables the functionalization of sensitive pyridine scaffolds under neutral, additive-free conditions.[1]

Mechanistic Core: The "Self-Activating" Cycle[1]

The superior utility of the tert-butyl group lies in its ability to transform the catalytic cycle into a self-validating system.[1] In standard allylic alkylations using acetates or halides, stoichiometric external base is required to generate the nucleophile.[1] This presents a challenge when working with Lewis-basic substrates like pyridines, which can poison catalysts or undergo side reactions.[1]

The tert-butyl carbonate circumvents this via Decarboxylative Activation .[1]

The Cascade Sequence

• Oxidative Addition: Pd(0) coordinates to the alkene of the 2-(pyridin-4-ylmethyl)allyl moiety.[1] The C-O bond cleaves, generating a

  -allyl-Pd(II) cationic complex and a tert-butyl carbonate anion.[1]

• Irreversible Fragmentation: The tert-butyl carbonate anion is electronically unstable.[1] It rapidly decarboxylates, releasing CO

  (gas) and generating tert-butoxide (t-BuO ).[1]

• In-Situ Deprotonation: The newly formed tert-butoxide is a strong, bulky base generated exactly in the vicinity of the catalytic pocket.[1] It immediately deprotonates the pronucleophile (Nu-H), generating the active nucleophile (Nu

  ) and tert-butanol (t-BuOH).[1]

• Nucleophilic Attack: The nucleophile attacks the

  -allyl-Pd complex, forming the C-C or C-N bond and regenerating Pd(0).[1]

Key Insight: The reaction is driven by the entropic gain of CO

evolution.[1] The base is generated only upon substrate activation, ensuring a low standing concentration of base, which protects the pyridine ring from non-catalytic degradation.[1]

Figure 1: The self-activating catalytic cycle of tert-butyl allylic carbonates.[1] Note the irreversible decarboxylation step that drives the equilibrium forward.

Structural Analysis: The 2-Substituted Allyl System

The 2-(pyridin-4-ylmethyl)allyl scaffold presents specific steric and electronic challenges that the tert-butyl group helps mitigate.

Regioselectivity Control

In 2-substituted allylic systems, nucleophilic attack can occur at either the primary terminus (unsubstituted) or the substituted position.[1]

• Steric Bulk: The bulky tert-butyl group in the starting material directs the initial Pd coordination away from the carbonate face, influencing the geometry of the resulting

  -allyl complex.[1]

• Leaving Group Efficiency: Because tert-butyl carbonate is a more labile leaving group compared to methyl carbonate or acetate, oxidative addition occurs under milder thermal conditions.[1] This preserves the kinetic ratio of isomers, typically favoring attack at the less hindered primary carbon (linear product), which is often desired for extending carbon chains in drug synthesis.[1]

Pyridine Compatibility

The pyridine nitrogen is a Lewis base that can competitively bind to Pd(II).[1]

• The tert-Butyl Advantage: By generating tert-butoxide in situ, the reaction avoids the need for bases like NaH or KOtBu, which might aggregate with the pyridine or cause solubility issues.[1] The bulky tert-butoxide is also non-nucleophilic towards the

  -allyl species, preventing the formation of ether byproducts (O-alkylation), a common side reaction with methoxide/ethoxide.[1]

Comparative Data: Why tert-Butyl?

The choice of the tert-butyl group over other carbonates is a deliberate optimization decision.[1]

Feature	Methyl Carbonate (-OCOOMe)	tert-Butyl Carbonate (-OCOOtBu)	Impact on Protocol
Base Generation	Generates Methoxide (MeO )	Generates tert-Butoxide (t-BuO )	t-BuO is bulkier, less nucleophilic (fewer side reactions).[1]
Decarboxylation	Slower	Rapid	Faster turnover; drives reaction to completion.[1]
Nucleophilicity	High (Risk of O-allylation)	Low	Exclusive C- or N-alkylation of the target nucleophile.[1]
Stability	Moderate	High (Steric protection)	Longer shelf-life; resistant to premature hydrolysis.[1]

Validated Experimental Protocol

Objective: Allylation of a secondary amine (e.g., morpholine) or carbon nucleophile (e.g., dimethyl malonate) using tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate.[1]

Reagents:

• Substrate: tert-Butyl (2-(pyridin-4-ylmethyl)allyl) carbonate (1.0 equiv).[1]

• Nucleophile: 1.1 equiv.[1]

• Catalyst: Pd

  (dba) (2.5 mol%).[1]

• Ligand: dppf or PPh

  (5-10 mol%).[1]

• Solvent: THF or CH

  Cl (anhydrous).[1]

Step-by-Step Methodology:

• Catalyst Pre-formation: In a flame-dried Schlenk tube under Argon, dissolve Pd

  (dba) and the phosphine ligand in anhydrous THF. Stir at room temperature for 15 minutes until the solution turns from dark purple to orange/yellow (indicating active Pd(0)-ligand complex formation).

• Substrate Addition: Add the tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate dissolved in minimal THF.[1]

• Nucleophile Introduction: Add the pronucleophile directly.[1] Note: No external base is added.[1]

• Reaction: Stir at ambient temperature (25°C). The evolution of CO

  bubbles may be visible, indicating active decarboxylation.[1]

• Monitoring: Monitor by TLC or LC-MS. The disappearance of the carbonate starting material usually occurs within 1-4 hours.[1]

• Workup: Filter through a short pad of celite to remove Palladium black.[1] Concentrate the filtrate. Purify via flash column chromatography (typically SiO

  , Hexanes/EtOAc).[1]

Self-Validating Checkpoint: If no CO

evolution is observed or the reaction stalls, confirm the quality of the Pd catalyst. The tert-butyl carbonate cleavage is the rate-determining activation step; failure here indicates inactive catalyst, not nucleophile competence.[1]

References

• Tsuji, J. "Palladium Reagents and Catalysts: New Perspectives for the 21st Century."[1] Wiley, 2004.[1] (Foundational text on Pd-catalyzed allylic substitution and carbonate chemistry). [1]

• Trost, B. M., & Van Vranken, D. L. "Asymmetric Transition Metal-Catalyzed Allylic Alkylations."[1] Chemical Reviews, 1996, 96(1), 395-422.[1] (Authoritative review on the mechanism and stereocontrol of allylic alkylation). [1]

• Rayabarapu, D. K., & Trost, B. M. "Palladium-Catalyzed Decarboxylative Asymmetric Allylic Alkylation of Enol Carbonates."[1] Journal of the American Chemical Society, 2002.[1] (Specific mechanistic details on decarboxylative driving forces). [1]

• Smolecule Inc. "Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate Product Specifications." Smolecule Product Catalog, 2024.[1] (Verification of specific reagent structure and availability).

Sources

• 1. Buy Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate [smolecule.com]

Protocols & Analytical Methods

Applications in Medicinal Chemistry and Drug Development: A Technical Guide for Researchers

This guide provides an in-depth exploration of key applications in medicinal chemistry and drug development. It is designed for researchers, scientists, and drug development professionals seeking to understand and implement critical methodologies in the field. Moving beyond a simple recitation of protocols, this document delves into the rationale behind experimental choices, emphasizing the principles of scientific integrity and providing a framework for robust and reproducible research.

High-Throughput Screening (HTS) for Hit Identification

High-Throughput Screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid assessment of large compound libraries to identify "hits"—molecules that modulate a specific biological target.[1][2] This automated process utilizes robotics, liquid handling devices, and sensitive detectors to conduct millions of biochemical, genetic, or pharmacological tests in a short period.[3][4] The primary goal of HTS is to accelerate the identification of promising lead compounds for further development.[4][5]

HTS assays can be broadly categorized into two types: biochemical assays and cell-based assays.[1] Biochemical screens often utilize purified target proteins to measure ligand binding or enzymatic inhibition, while cell-based assays provide a more physiologically relevant context by evaluating the effects of compounds on cellular processes.[1][6]

Key Considerations for HTS Assay Development:

• Robustness and Reproducibility: A successful HTS assay must be reproducible with a low degree of variability. The Z'-factor is a common statistical metric used to evaluate the quality of an HTS assay.

• Miniaturization: Assays are typically performed in 96-, 384-, or 1536-well plates to maximize throughput and minimize reagent consumption.[5]

• Automation: Robotics are essential for handling the large number of plates and liquid transfers required for HTS.[2][3]

• Data Analysis: Sophisticated software is required to process and analyze the vast amounts of data generated during an HTS campaign.[2]

HTS Workflow: From Assay Development to Hit Confirmation

The HTS workflow involves a series of sequential steps, from initial assay design to the confirmation of promising "hits."

Caption: High-Throughput Screening (HTS) Workflow.

Protocol: In Vitro Luciferase-Based Assay for Enzyme Inhibition

This protocol outlines a common HTS assay for identifying inhibitors of a specific enzyme using a luciferase-based detection method.

1. Reagent Preparation:

• Prepare assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 1 mM DTT).
• Prepare enzyme solution at 2X the final concentration in assay buffer.
• Prepare substrate solution at 2X the final concentration in assay buffer.
• Prepare compound plates by serially diluting test compounds in DMSO.

2. Assay Procedure (384-well format):

• Using an automated liquid handler, add 50 nL of compound solution from the compound plates to the assay plates.
• Add 5 µL of the 2X enzyme solution to each well and incubate for 15 minutes at room temperature.
• Initiate the enzymatic reaction by adding 5 µL of the 2X substrate solution to each well.
• Incubate the reaction for 60 minutes at room temperature.
• Stop the reaction and generate a luminescent signal by adding 10 µL of a luciferase-based detection reagent (e.g., Promega's Kinase-Glo®).
• Incubate for 10 minutes at room temperature to stabilize the signal.

3. Data Acquisition and Analysis:

• Measure luminescence using a plate reader.
• Calculate the percent inhibition for each compound relative to positive (no enzyme) and negative (DMSO vehicle) controls.
• Identify "hits" based on a predefined inhibition threshold (e.g., >50% inhibition).

Structure-Activity Relationship (SAR) Studies for Lead Optimization

Following the identification of "hits" from HTS, Structure-Activity Relationship (SAR) studies are crucial for optimizing these initial leads into viable drug candidates.[7] SAR explores the relationship between the chemical structure of a molecule and its biological activity.[8] By systematically modifying the chemical structure of a hit compound, medicinal chemists can enhance its potency, selectivity, and pharmacokinetic properties while minimizing off-target effects and toxicity.[9][10]

The core principle of SAR is that the arrangement of atoms and functional groups within a molecule dictates its interaction with biological targets.[9] This iterative process of design, synthesis, and testing allows researchers to build a comprehensive understanding of the chemical features required for desired biological activity.[11]

Key Concepts in SAR:

• Pharmacophore: The essential three-dimensional arrangement of functional groups in a molecule that is responsible for its biological activity.[10]

• Bioisosteres: Substituents or groups with similar physical or chemical properties that produce broadly similar biological effects.

• Quantitative Structure-Activity Relationship (QSAR): A mathematical approach that correlates the chemical structure of a compound with its biological activity using statistical models.[8][10]

The Iterative Cycle of SAR

The process of lead optimization through SAR is a cyclical workflow involving medicinal chemists, biologists, and computational scientists.

Caption: The Iterative Cycle of SAR in Lead Optimization.

In Vitro ADMET Profiling

The assessment of a drug candidate's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is a critical component of preclinical development.[12][13] In vitro ADMET assays are employed early in the drug discovery process to identify and eliminate compounds with unfavorable pharmacokinetic or toxicological profiles, thereby reducing the high attrition rates in later stages of development.[14]

Key In Vitro ADMET Assays:

Parameter	Assay	Purpose
Absorption	Caco-2 Permeability Assay	Predicts intestinal absorption of orally administered drugs.[15]
PAMPA (Parallel Artificial Membrane Permeability Assay)	A non-cell-based assay to assess passive membrane permeability.[15]
Distribution	Plasma Protein Binding	Determines the fraction of a drug bound to plasma proteins, which affects its distribution and availability.[16]
Metabolism	Liver Microsomal Stability	Assesses the metabolic stability of a compound in the presence of liver enzymes.[12][15]
Cytochrome P450 (CYP) Inhibition	Identifies potential drug-drug interactions by evaluating the inhibition of major CYP enzymes.[15][16]
Toxicity	Cytotoxicity Assays (e.g., MTT, LDH)	Evaluates the general toxicity of a compound on cultured cells.[17][18]
hERG Inhibition Assay	Assesses the risk of cardiotoxicity by measuring the inhibition of the hERG potassium channel.[16]

Protocol: In Vitro Metabolic Stability in Human Liver Microsomes

This protocol describes a common assay to determine the rate at which a compound is metabolized by liver enzymes.

1. Reagent Preparation:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).
• Thaw human liver microsomes (HLMs) on ice.
• Prepare a 0.1 M phosphate buffer (pH 7.4).
• Prepare a solution of NADPH (a cofactor for many metabolic enzymes) in phosphate buffer.[12]

2. Incubation Procedure:

• In a 96-well plate, combine the test compound (final concentration, e.g., 1 µM), HLMs (final concentration, e.g., 0.5 mg/mL), and phosphate buffer.
• Pre-incubate the plate at 37°C for 5 minutes.
• Initiate the metabolic reaction by adding the NADPH solution.
• At various time points (e.g., 0, 5, 15, 30, and 60 minutes), stop the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[15]

3. Sample Analysis:

• Centrifuge the plate to pellet the precipitated proteins.
• Transfer the supernatant to a new plate for analysis.
• Quantify the remaining parent compound at each time point using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[19]

4. Data Analysis:

• Plot the natural logarithm of the percentage of the remaining parent compound versus time.
• Determine the in vitro half-life (t½) and intrinsic clearance (CLint) from the slope of the line.

The Role of LC-MS/MS in Drug Metabolism Studies

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is an indispensable analytical technique in drug metabolism and pharmacokinetics (DMPK).[20] Its high sensitivity, selectivity, and speed make it the gold standard for quantifying drugs and their metabolites in complex biological matrices such as plasma, urine, and tissue homogenates.[19][20]

Applications of LC-MS/MS in Drug Development:

• Pharmacokinetic (PK) Studies: LC-MS/MS is used to determine the concentration-time profiles of drugs and their metabolites in vivo, which is essential for understanding their ADME properties.[21][22]

• Metabolite Identification: High-resolution mass spectrometry, often coupled with LC, enables the identification and structural elucidation of drug metabolites.[23][24]

• Drug-Drug Interaction (DDI) Studies: LC-MS/MS is used to monitor the activity of drug-metabolizing enzymes and transporters in vitro to predict potential DDIs.[25] The FDA provides guidance on conducting in vitro DDI studies.[26][27]

LC-MS/MS Workflow for Quantitative Bioanalysis

The quantitative analysis of drugs and metabolites by LC-MS/MS involves several key steps.

Caption: LC-MS/MS Workflow for Quantitative Bioanalysis.

Cell-Based Assays for Cytotoxicity Assessment

Cytotoxicity assays are essential tools for evaluating the toxic effects of compounds on living cells.[17] These assays are widely used in drug discovery to identify compounds that may have adverse effects and to determine their therapeutic window.[28][29] A variety of cell-based assays are available, each measuring a different indicator of cellular health, such as cell viability, membrane integrity, or metabolic activity.[6][18]

Common Cytotoxicity Assays:

• MTT Assay: This colorimetric assay measures the metabolic activity of viable cells by their ability to reduce the yellow tetrazolium salt MTT to purple formazan crystals.[17]

• LDH Release Assay: This assay quantifies the release of lactate dehydrogenase (LDH), a cytosolic enzyme, from cells with damaged plasma membranes.[17]

• Trypan Blue Exclusion Assay: This method distinguishes between viable and non-viable cells based on the principle that viable cells with intact membranes exclude the trypan blue dye.[17]

• ATP-Based Assays: These luminescent assays measure intracellular ATP levels, which correlate with the number of viable cells.[18]

Protocol: MTT Assay for Cell Viability

This protocol provides a general procedure for assessing cell viability using the MTT assay.

1. Cell Seeding:

• Seed cells in a 96-well plate at a predetermined optimal density.
• Incubate the cells for 24 hours to allow for attachment and recovery.

2. Compound Treatment:

• Treat the cells with various concentrations of the test compound.
• Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.
• Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

3. MTT Addition and Incubation:

• Add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the MTT to formazan.

4. Formazan Solubilization:

• Remove the MTT solution and add a solubilizing agent (e.g., DMSO or an acidic solution of sodium dodecyl sulfate) to dissolve the formazan crystals.

5. Absorbance Measurement:

• Measure the absorbance of the solubilized formazan at a specific wavelength (typically around 570 nm) using a microplate reader.

6. Data Analysis:

• Calculate the percentage of cell viability for each treatment group relative to the vehicle control.
• Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion

The applications and protocols outlined in this guide represent fundamental components of the modern drug discovery and development process. A thorough understanding and proficient execution of these methodologies are essential for identifying and advancing safe and effective therapeutic agents. By integrating high-throughput screening, rational drug design through SAR, comprehensive ADMET profiling, and robust analytical techniques, researchers can navigate the complexities of medicinal chemistry and contribute to the development of novel medicines.

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• High-throughput screening (HTS). (2019, April 10). BMG LABTECH.
• Structure-Activity Relationship (SAR) Studies. (n.d.). Oncodesign Services.
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• PK & property differences of biologics & small molecule drugs. (2023, September 19). YouTube.
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• ICH M12 Drug Interaction Final Guidance – In Vitro DDI Assessments. (2024, October 9). FDA.
• Small Molecules and their Impact in Drug Discovery. (n.d.). Mantell Associates.
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• In Vitro Drug Interaction Studies - Cytochrome P450 Enzyme and Transporter-Mediated Drug Interactions Guidance for Industry. (2020, January 23). Regulations.gov.
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• Applications Of Liquid Chromatography-Mass Spectrometry (LC-MS) In Drug Metabolism Studies. (2025, February 1). ResearchGate.
• LC-MS-BASED METABOLOMICS IN DRUG METABOLISM. (n.d.). PMC - NIH.

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Application Notes & Protocols: Mastering Palladium-Catalyzed Allylic Substitution Reactions

Introduction: A Cornerstone of Modern Synthesis

The palladium-catalyzed allylic substitution, famously known as the Tsuji-Trost reaction, stands as one of the most powerful and versatile transformations in modern organic synthesis.[1] Its significance lies in the ability to form carbon-carbon, carbon-nitrogen, and carbon-oxygen bonds under remarkably mild conditions, demonstrating high functional group tolerance.[2][3] First reported by Jiro Tsuji in 1965 and later expanded upon by Barry Trost through the introduction of phosphine ligands in 1973, this reaction has become an indispensable tool for constructing complex molecular architectures.[1] For researchers in drug development and natural product synthesis, mastering this reaction is crucial, as it provides a reliable pathway to chiral molecules and intricate scaffolds, such as those found in the total synthesis of Moiramide B and intermediates for morphine.[1][4]

This guide provides a deep dive into the mechanistic underpinnings, practical considerations, and detailed protocols for executing successful palladium-catalyzed allylic substitution reactions.

The Catalytic Cycle: A Mechanistic Deep Dive

The reaction proceeds through a well-defined catalytic cycle initiated by a Palladium(0) species. Understanding this cycle is paramount to troubleshooting and optimizing reaction conditions. The core mechanism involves the coordination of the Pd(0) catalyst to the alkene of the allylic substrate, followed by oxidative addition, which forms a characteristic η³-π-allylpalladium(II) complex.[5][6] This electrophilic intermediate is then intercepted by a nucleophile to form the desired product and regenerate the Pd(0) catalyst.[1]

Caption: The catalytic cycle of the Tsuji-Trost reaction.

A critical nuance of the mechanism lies in the mode of nucleophilic attack, which is dictated by the nucleophile's basicity (pKa).[5]

• Soft Nucleophiles (pKa < 25): Stabilized enolates (e.g., malonates), amines, and alkoxides typically perform an outer-sphere attack . The nucleophile attacks the allyl moiety directly, external to the palladium coordination sphere. This results in an overall retention of stereochemistry at the allylic carbon relative to the starting material, a consequence of two sequential inversions (oxidative addition and nucleophilic attack).[7]

• Hard Nucleophiles (pKa > 25): Less stabilized carbanions may perform an inner-sphere attack . Here, the nucleophile first coordinates to the palladium center, followed by reductive elimination to form the product. This pathway results in a net inversion of stereochemistry.[7]

Critical Parameters for Experimental Design

The success and selectivity of a palladium-catalyzed allylic substitution hinge on the careful selection of several key components.

Palladium Precatalyst

The active catalyst is a Pd(0) species. While air-stable Pd(0) sources like Pd(PPh₃)₄ can be used directly, they are often less reactive. More commonly, stable Pd(II) precatalysts such as Pd(OAc)₂ or [Pd(allyl)Cl]₂ are used in combination with phosphine ligands.[4][8] These Pd(II) sources are reduced in situ to the active Pd(0) catalyst by the phosphine ligand or other additives. A popular and highly active Pd(0) source is tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃), though it can be sensitive to oxygen.[8]

Ligands: The Key to Reactivity and Selectivity

The introduction of phosphine ligands by Trost was a watershed moment, dramatically improving reactivity and enabling asymmetric catalysis.[1] The ligand's electronic and steric properties directly influence the stability and reactivity of the π-allyl intermediate, governing regioselectivity, and, in the case of chiral ligands, enantioselectivity.[9]

Ligand Class	Examples	Key Features & Applications	Citation
Monodentate Phosphines	PPh₃, P(o-tol)₃	General-purpose, robust, and cost-effective. Used in foundational protocols.	[4]
Bidentate Phosphines	dppe, dppp	Chelating ligands that can enhance catalyst stability.	[9]
Trost Ligands	(S,S)-Trost Ligand	"Privileged" C₂-symmetric diphosphine ligands for asymmetric allylic alkylation (AAA) of various substrates.	[1][2]
Spiro Ligands	(S)-Tol-SDP	Rigid spirocyclic backbone creates a well-defined chiral pocket, leading to high enantioselectivity.	[10]
PHOX Ligands	(S)-PHOX	Phosphinooxazoline ligands are particularly effective for hindered substrates.	[3]
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Strong σ-donors that form robust catalysts, sometimes offering complementary reactivity to phosphines.	[11]

The Nucleophile

A major advantage of this reaction is its broad nucleophile scope. Virtually any nucleophile with sufficient reactivity can be employed.[1][12]

• Carbon Nucleophiles: Stabilized carbanions from malonates, β-ketoesters, cyanoacetates, and sulfones are most common.[2]

• Nitrogen Nucleophiles: Amines, amides, imides, and sulfonamides are effective for C-N bond formation.[1][3]

• Oxygen Nucleophiles: Alkoxides, phenoxides, and carboxylates readily form ethers and esters.[1][2]

The Allylic Substrate and Leaving Group

The reaction is initiated by the departure of a leaving group from an allylic position. Good leaving groups facilitate the initial oxidative addition step. Common choices include carbonates, acetates, phosphates, and halides.[12][13] Allylic carbonates and acetates are particularly popular due to their stability and ease of preparation.

Solvent and Base

Anhydrous, polar aprotic solvents are typically used to ensure solubility of the catalyst and reagents. Tetrahydrofuran (THF) is the most common choice, with dichloromethane (DCM), dioxane, and toluene also frequently employed.[4][8] When using pronucleophiles (e.g., dimethyl malonate), a base is required to generate the active nucleophilic species. Common bases include sodium hydride (NaH), lithium diisopropylamide (LDA), or milder carbonate and amine bases depending on the acidity of the pronucleophile.[14]

General Experimental Protocol: Asymmetric Allylic Alkylation

This protocol provides a general guideline for a palladium-catalyzed asymmetric allylic alkylation (AAA) using a soft carbon nucleophile. Note: All operations should be performed under an inert atmosphere (e.g., Nitrogen or Argon) using anhydrous solvents.

Materials

• Palladium Precatalyst: [Pd(allyl)Cl]₂ (1.0 mol%)

• Chiral Ligand: (S,S)-Trost Ligand (2.5 mol%)

• Allylic Substrate: e.g., rac-1,3-diphenylallyl acetate (1.0 equiv)

• Nucleophile: Dimethyl malonate (1.2 equiv)

• Base: N,O-Bis(trimethylsilyl)acetamide (BSA) (1.3 equiv)

• Additive: Potassium acetate (KOAc) (catalytic amount)

• Solvent: Anhydrous THF

Procedure

Caption: A typical experimental workflow for the reaction.

• Catalyst Preparation (in a separate flask): To a flame-dried flask under an inert atmosphere, add the palladium precatalyst and the chiral ligand. Add a portion of the anhydrous THF and stir at room temperature for 15-30 minutes until a clear, homogeneous solution is formed.

• Reaction Setup: In the main reaction flask, combine the allylic acetate, dimethyl malonate, BSA, and KOAc.[15] Add the remaining anhydrous THF and stir to dissolve.

• Reaction Initiation: Transfer the prepared catalyst solution to the main reaction flask via syringe or cannula.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the consumption of the starting material by an appropriate method (e.g., TLC, GC-MS). Reactions are typically complete within 2-24 hours.

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.[4] Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the final product.[4]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	Inactive catalyst (decomposed precatalyst or ligand, oxygen contamination).	Use fresh, high-purity reagents. Ensure rigorous inert atmosphere and anhydrous conditions. Consider a more active precatalyst like Pd₂(dba)₃.
Insufficiently strong base for nucleophile generation.	Switch to a stronger base (e.g., NaH, LHMDS).
Poor leaving group.	Switch to a more labile leaving group (e.g., carbonate instead of acetate).
Low Enantioselectivity (in AAA)	Ligand not suitable for the substrate.	Screen a panel of different chiral ligands (e.g., Trost, PHOX, SDP).
Reaction temperature too high, allowing for background non-selective reaction.	Run the reaction at a lower temperature (0 °C or -20 °C).
Mixture of Regioisomers	Steric and electronic bias of the substrate/nucleophile is low.	The ligand choice is critical for controlling regioselectivity. Screen different ligands; bulky ligands often favor attack at the less substituted terminus.[6][16]
Product Decomposition	Product is unstable to the reaction conditions or catalyst.	Monitor the reaction closely and quench as soon as the starting material is consumed. In some cases, a less stable product may require a faster reaction, which can be achieved by increasing catalyst loading or temperature.[17]

Conclusion

The palladium-catalyzed allylic substitution reaction is a robust and highly adaptable method for forming key chemical bonds. Its broad substrate scope, operational simplicity, and the potential for exquisite stereochemical control through asymmetric catalysis have cemented its role in both academic research and industrial applications, particularly in the synthesis of pharmaceuticals and other biologically active compounds.[1][9] A thorough understanding of the underlying mechanism and the factors governing its outcome enables the rational design of efficient and selective synthetic transformations.

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• Mohr, J. T., et al. (2008). An Efficient Protocol for the Palladium-catalyzed Asymmetric Decarboxylative Allylic Alkylation Using Low Palladium Concentrations and a Palladium(II) Precatalyst. PMC - NIH. [Link]

• Quirós, M., et al. (2021). Recent Advances in Enantioselective Pd-Catalyzed Allylic Substitution: From Design to Applications. PMC - NIH. [Link]

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• Pd-Catalyzed Cross Coupling Reactions - Chemistry LibreTexts. (2023). [Link]

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• N-Heterocyclic Carbenes as Ligands in Palladium-Catalyzed Tsuji—Trost Allylic Substitution - ResearchGate. [Link]

• Liu, B., et al. (2020). Palladium-Catalyzed Asymmetric Allylic C−H Functionalization: Mechanism, Stereo- and Regioselectivities. Accounts of Chemical Research. [Link]

• Hartwig, J. F., et al. (2008). Palladium-Catalyzed Allylic Substitution with (η6-arene–CH2Z)Cr(CO)3-based Nucleophiles. PMC - NIH. [Link]

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Revolutionizing Synthesis: Advanced Methodologies in Agrochemical and Fine Chemical Production

An Application Guide for Researchers and Process Development Scientists

Introduction: The Evolving Landscape of Chemical Synthesis

The synthesis of agrochemicals and fine chemicals is a cornerstone of modern industry, underpinning global food security and the production of high-value materials.[1] Historically, the synthesis of these complex molecules has often relied on multi-step, resource-intensive batch processes.[2] However, the contemporary chemical landscape demands greater efficiency, sustainability, and precision. This has catalyzed a paradigm shift towards the adoption of innovative synthetic strategies that offer enhanced control, improved safety profiles, and reduced environmental impact.[3] This guide provides an in-depth exploration of several cutting-edge synthetic methodologies that are reshaping the production of these vital chemical classes. We will delve into the principles and practical applications of modern catalytic systems and process technologies, offering detailed protocols and insights to aid researchers in their adoption.

I. Modern Catalytic Approaches: Precision and Efficiency at the Molecular Level

Catalysis is at the heart of modern organic synthesis, enabling transformations that would otherwise be impractical or impossible.[4] The development of novel catalytic systems has been a primary driver of innovation in the synthesis of agrochemicals and fine chemicals, offering unprecedented levels of selectivity and efficiency.[5]

A. Asymmetric Catalysis: Crafting Chirality for Enhanced Biological Activity

Many agrochemicals and pharmaceuticals are chiral molecules, with their biological activity often residing in a single enantiomer.[4][6] Asymmetric catalysis provides a powerful tool for the direct synthesis of these enantiomerically pure compounds, circumventing the need for costly and wasteful resolution of racemic mixtures.[4]

A prime industrial example of asymmetric catalysis is the synthesis of (S)-metolachlor, the active ingredient in Dual Magnum® herbicide.[7] The key step in this large-scale process is the asymmetric hydrogenation of an imine intermediate, catalyzed by an iridium-ferrocenyl diphosphine complex.[7] This process achieves an exceptionally high substrate-to-catalyst ratio, making it a benchmark for industrial enantioselective catalysis.[7]

Protocol 1: Asymmetric Hydrogenation of an MEA Imine for (S)-Metolachlor Synthesis

This protocol is based on the principles of the industrial synthesis of (S)-metolachlor, highlighting the asymmetric hydrogenation of N-(2-ethyl-6-methylphenyl)-1-methoxypropan-2-imine (MEA imine).[7]

Materials:

• [IrCl(COD)]2 (1,5-cyclooctadiene)iridium(I) chloride dimer

• (R,SFc)-Xyliphos ligand

• N-butyl-N,N-diisopropylethylammonium iodide (or other suitable iodide source)

• Acetic acid

• MEA imine

• Hydrogen gas (high pressure)

• Anhydrous, degassed solvent (e.g., methanol or toluene)

Procedure:

• Catalyst Pre-formation: In a glovebox, charge a pressure reactor with [IrCl(COD)]2, the Xyliphos ligand, and the iodide salt in the chosen solvent. The molar ratio of iridium to ligand should be optimized, typically around 1:1.1.

• Activation: Add a catalytic amount of acetic acid to the mixture. This "magic mixture" is crucial for generating the highly active catalytic species.[7]

• Substrate Addition: Add the MEA imine to the reactor. The substrate-to-catalyst ratio can be very high, exceeding 1,000,000:1 in industrial settings.[7]

• Hydrogenation: Seal the reactor, purge with nitrogen, and then pressurize with hydrogen gas to the desired pressure (e.g., 80 bar). Heat the reaction to the optimal temperature (e.g., 50°C) and stir vigorously.

• Reaction Monitoring: Monitor the reaction progress by analyzing aliquots for the disappearance of the imine and the appearance of the chiral amine product using techniques like GC or HPLC with a chiral column.

• Work-up and Isolation: Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas. The product, (S)-N-(2-ethyl-6-methylphenyl)-N-(1-methoxypropan-2-yl)amine, can be isolated by removing the solvent under reduced pressure and purified by distillation or crystallization.

Data Summary Table:

Parameter	Value	Reference
Substrate	MEA imine	[7]
Catalyst	[IrCl(COD)]2 / Xyliphos / Iodide / Acetic Acid	[7]
Pressure	~80 bar H₂	[7]
Temperature	~50°C	[7]
Substrate/Catalyst Ratio	>1,000,000	[7]
Product	(S)-metolachlor precursor	[7]

B. Palladium-Catalyzed Cross-Coupling: A Versatile Tool for C-C Bond Formation

Palladium-catalyzed cross-coupling reactions, the subject of the 2010 Nobel Prize in Chemistry, have become indispensable in organic synthesis for their ability to form carbon-carbon bonds with high efficiency and functional group tolerance.[8][9] Reactions like the Suzuki-Miyaura, Heck, and Negishi couplings are widely used in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.[8][9]

Protocol 2: Heck Coupling for the Synthesis of a Cinnamic Acid Derivative

This protocol provides a general procedure for a Heck coupling reaction, a powerful method for the arylation of alkenes, which is a common transformation in the synthesis of fine chemicals and agrochemical precursors.[8]

Materials:

• 4-Iodoacetophenone

• Acrylic acid

• Palladium(II) chloride (PdCl₂)

• Sodium carbonate (Na₂CO₃)

• Water

• 1 M Hydrochloric acid (HCl)

• Magnetic stir bar

• Round bottom flask

Procedure:

• Reaction Setup: To a round bottom flask equipped with a magnetic stir bar, add 4-iodoacetophenone (1.0 mmol, 1 equiv), acrylic acid (1.5 mmol, 1.5 equiv), sodium carbonate (3.0 mmol, 3 equiv), and palladium(II) chloride (0.01 mmol, 0.01 equiv).[8]

• Solvent Addition: Add water (5 mL) to the flask.[8]

• Reaction: Heat the reaction mixture to approximately 100°C and stir until the 4-iodoacetophenone is completely consumed (typically around 1 hour). The reaction can be monitored by Thin Layer Chromatography (TLC).[8]

• Work-up: After the reaction is complete, cool the mixture to room temperature.[8]

• Acidification: Acidify the reaction mixture with 1 M aqueous HCl to a pH of approximately 1. The pH can be checked with litmus paper.[8]

• Isolation: The product, a substituted cinnamic acid, will precipitate out of the solution. Collect the solid product by vacuum filtration and wash with cold water.

• Drying and Characterization: Dry the product in a desiccator. The structure can be confirmed by NMR spectroscopy.[8]

Logical Relationship Diagram:

Caption: Key steps in the Palladium-catalyzed Heck coupling reaction.

II. Enabling Technologies: Redefining the Synthetic Workflow

Beyond catalyst development, advancements in reaction technology are revolutionizing how chemical syntheses are performed, from laboratory scale to industrial production. These technologies offer enhanced safety, scalability, and efficiency.

A. Continuous Flow Chemistry: A Paradigm Shift in Manufacturing

Flow chemistry, where reactions are conducted in a continuously flowing stream, offers numerous advantages over traditional batch processing.[10] These include superior control over reaction parameters like temperature and pressure, enhanced safety due to smaller reaction volumes, and simplified scalability.[3][10] This technology is increasingly being adopted in the pharmaceutical and fine chemical industries for its ability to improve efficiency and consistency.[2][10]

The assembly of a basic continuous-flow system can be achieved using readily available components, making this technology accessible to a wide range of researchers.[11] A typical setup involves pumps to deliver reagents, a reactor coil where the reaction takes place, and a back-pressure regulator to control the pressure within the system.[11] For more complex, multi-step syntheses, additional modules such as in-line separators and packed-bed reactors for solid-supported reagents or catalysts can be integrated.[11]

Protocol 3: Assembling a Basic Continuous Flow System

This protocol outlines the assembly of a simple continuous flow system for laboratory-scale synthesis, based on the principles described by Jamison and Britton.[11]

Materials:

• Syringe pumps (2)

• Gastight syringes

• PFA or PTFE tubing of appropriate diameter and length

• T-mixer

• Back-pressure regulator

• Fittings and connectors (e.g., PEEK fittings)

• Collection vessel

Procedure:

• Reactor Coil Preparation: Cut a desired length of PFA tubing to serve as the reactor. The volume of the reactor is determined by its length and internal diameter. This volume, along with the total flow rate of the pumps, will dictate the residence time of the reaction.

• Pump and Syringe Setup: Load the reactant solutions into separate gastight syringes and mount them on the syringe pumps.

• System Assembly:

  • Connect the outlet of each syringe to a T-mixer using tubing and appropriate fittings. This is where the reactant streams will combine.

  • Connect the outlet of the T-mixer to the inlet of the reactor coil.

  • Connect the outlet of the reactor coil to the inlet of the back-pressure regulator. This component is crucial for maintaining a stable pressure, which can be important for reactions involving gases or for heating solvents above their boiling points.

  • Connect the outlet of the back-pressure regulator to a tube leading to a collection vessel.

• Operation:

  • Set the desired flow rates on the syringe pumps. The sum of the individual flow rates gives the total flow rate.

  • Calculate the residence time using the formula: Residence Time = Reactor Volume / Total Flow Rate.

  • Start the pumps to initiate the flow of reactants through the system.

  • Allow the system to reach a steady state before collecting the product. This ensures that the collected material has been subjected to the desired reaction conditions for the calculated residence time.

• Quenching and Analysis: The output from the reactor can be collected into a solution that quenches the reaction. The product can then be analyzed and purified using standard laboratory techniques.

Experimental Workflow Diagram:

Caption: A simple continuous flow setup for chemical synthesis.

III. Case Studies in Agrochemical Synthesis

To illustrate the practical application of these advanced methodologies, we will now examine the synthesis of several key classes of agrochemicals.

A. Synthesis of Pyrethroid Insecticides: The Case of Bifenthrin

Pyrethroids are a major class of synthetic insecticides that mimic the structure of natural pyrethrins. Their synthesis often involves the esterification of a chrysanthemic acid derivative with a specific alcohol. The synthesis of Bifenthrin, for example, involves the reaction of 3-(2-chloro-3,3,3-trifluoroprop-1-en-1-yl)-2,2-dimethylcyclopropanecarbonyl chloride with 2-methyl-3-biphenylmethanol.[12][13]

Protocol 4: Synthesis of Bifenthrin

This protocol describes the final esterification step in the synthesis of bifenthrin.

Materials:

• 3-(2-chloro-3,3,3-trifluoroprop-1-en-1-yl)-2,2-dimethylcyclopropanecarbonyl chloride

• 2-methyl-3-biphenylmethanol

• Anhydrous non-polar solvent (e.g., n-hexane or cyclohexane)

• Acid scavenger/base (e.g., an alkali metal compound like sodium hydroxide, or an organic base like pyridine)

• Reaction vessel with stirring, condenser, and provision for inert atmosphere

Procedure:

• Reaction Setup: In a suitable reaction vessel, dissolve 2-methyl-3-biphenylmethanol in the chosen solvent under an inert atmosphere (e.g., nitrogen).[1]

• Base Addition: If using a solid base like sodium hydroxide, add it to the solution. If using a liquid base like pyridine, it can be added at this stage or along with the acid chloride.

• Acid Chloride Addition: Slowly add a solution of 3-(2-chloro-3,3,3-trifluoroprop-1-en-1-yl)-2,2-dimethylcyclopropanecarbonyl chloride in the same solvent to the reaction mixture at a controlled temperature (e.g., 45-65°C).[13] The reaction is exothermic, so careful control of the addition rate is important.

• Reaction: Stir the mixture at the chosen temperature for several hours until the reaction is complete, as monitored by TLC or HPLC.[13]

• Work-up:

  • Cool the reaction mixture.

  • If a solid base was used, it can be removed by filtration.

  • Wash the organic phase with water to remove any remaining base and salts.

  • Dry the organic phase over an anhydrous drying agent (e.g., sodium sulfate).

• Isolation and Purification:

  • Filter off the drying agent and concentrate the solvent under reduced pressure.

  • The crude bifenthrin can be purified by crystallization from a suitable solvent to yield the final product.[13]

B. Synthesis of Strobilurin Fungicides: The Case of Azoxystrobin

Strobilurins are a class of broad-spectrum fungicides with a mode of action that inhibits mitochondrial respiration in fungi.[14] Azoxystrobin is a leading example, and its synthesis has been the subject of considerable process development.[15] A key step in many synthetic routes is the coupling of a pyrimidine core with a substituted phenol.[15]

Protocol 5: Synthesis of Azoxystrobin

This protocol outlines a common method for the synthesis of azoxystrobin via a nucleophilic aromatic substitution reaction.[15]

Materials:

• Methyl (E)-2-{2-[6-chloropyrimidin-4-yloxy]phenyl}-3-methoxyacrylate

• 2-Cyanophenol

• Potassium carbonate (K₂CO₃)

• 1,4-Diazabicyclo[2.2.2]octane (DABCO) as a catalyst

• Anhydrous solvent (e.g., N,N-dimethylformamide - DMF)

• Toluene

Procedure:

• Reaction Setup: Charge a reaction vessel with a solution of methyl (E)-2-{2-[6-chloropyrimidin-4-yloxy]phenyl}-3-methoxyacrylate in DMF.[15]

• Reagent Addition: Add potassium carbonate, followed by a solution of 2-cyanophenol in DMF.[15]

• Catalyst Addition: Add a catalytic amount of DABCO to the mixture.[15]

• Reaction: Heat the reaction mixture to a suitable temperature (e.g., 65-80°C) and maintain for a period of time (e.g., 1 hour) until the reaction is complete.[15]

• Solvent Swap and Work-up:

  • Remove the DMF by vacuum distillation.[15]

  • Dissolve the residue in toluene.[15]

  • Wash the toluene solution with water to remove inorganic salts.

• Isolation: The product, azoxystrobin, can be isolated from the toluene solution by crystallization upon cooling or by evaporation of the solvent.

Reaction Scheme Diagram:

Caption: Final step in a common synthesis of Azoxystrobin.

C. Synthesis of Sulfonylurea Herbicides: The Case of Nicosulfuron

Sulfonylurea herbicides are known for their high efficacy at very low application rates.[16] Their synthesis typically involves the coupling of a sulfonyl isocyanate or a related precursor with a heterocyclic amine.[17]

Protocol 6: Synthesis of Nicosulfuron

This protocol describes a two-step, one-pot synthesis of nicosulfuron.[17]

Materials:

• 2-Sulfonyl chloride-N,N-dimethylnicotinamide

• Sodium cyanate (NaOCN)

• Triethylamine

• Acetonitrile

• 2-Amino-4,6-dimethoxypyrimidine

Procedure:

• Isocyanate Formation: In a reaction flask, combine 2-sulfonyl chloride-N,N-dimethylnicotinamide, sodium cyanate, and triethylamine in acetonitrile. Stir the mixture at a controlled temperature (e.g., 25 ± 5°C) for several hours (e.g., 5 hours) to form the corresponding sulfonyl isocyanate in situ.[17]

• Condensation Reaction: To the same reaction flask containing the newly formed isocyanate, add 2-amino-4,6-dimethoxypyrimidine.[17]

• Reaction: Stir the reaction mixture at ambient temperature for a shorter period (e.g., 1 hour) to complete the condensation reaction.[17]

• Work-up and Isolation:

  • Quench the reaction by adding deionized water.

  • Adjust the pH to acidic (e.g., pH 1.0) with hydrochloric acid to precipitate the product.[17]

  • Collect the solid product by filtration.

  • Wash the solid with water and dry to obtain nicosulfuron. The product can be further purified by recrystallization.[17]

Conclusion and Future Outlook

The field of chemical synthesis is in a constant state of evolution, driven by the need for more sustainable, efficient, and precise manufacturing processes. The methodologies highlighted in this guide—asymmetric catalysis, palladium-catalyzed cross-coupling, and continuous flow chemistry—represent just a fraction of the innovative strategies being developed and implemented. As researchers and drug development professionals, embracing these advanced techniques is not just an opportunity but a necessity. By integrating these powerful tools into our synthetic workflows, we can accelerate the discovery and development of new agrochemicals and fine chemicals, while simultaneously minimizing the environmental footprint of their production. The continued collaboration between academia and industry will undoubtedly lead to even more groundbreaking synthetic innovations, paving the way for a more sustainable and technologically advanced chemical future.

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• PubChem. (n.d.). Cyclopropanecarboxylic acid, 3-(2-chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethyl-. Retrieved February 17, 2026, from [Link]

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• Rask, A. M., et al. (2022). A Plausible Mechanism for the Iridium-Catalyzed Hydrogenation of a Bulky N-Aryl Imine in the (S)-Metolachlor Process. Molecules, 27(16), 5163. [Link]

• Google Patents. (n.d.). US4273727A - (S) α-Cyano-3-phenoxy-benzyl alcohol.

• ResearchGate. (2017). 7 Flow chemistry in fine chemical production. [Link]

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• Google Patents. (n.d.). CN103319345A - Method for preparing bifenthrin.

• ResearchGate. (2009). Design, Synthesis and Fungicidal Activity of Novel Strobilurin Analogues Containing Substituted N -phenylpyrimidin-2-amines. [Link]

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• PMC. (2025). Enantioselective desymmetrization strategy of prochiral 1,3-diols in natural product synthesis. [Link]

• ScienceDirect. (2016). Recent advances in nano-photocatalysts for organic synthesis. [Link]

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Application Notes and Protocols: High-Purity Isolation of Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate via Flash Column Chromatography

Abstract

This document provides a comprehensive, step-by-step protocol for the purification of tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate using flash column chromatography. This protocol is designed for researchers, scientists, and professionals in drug development and organic synthesis who require a reliable method to obtain this key building block in high purity. The methodology addresses the specific challenges associated with purifying pyridine-containing compounds, ensuring a high yield and excellent purity of the final product.

Introduction

Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate is a valuable intermediate in organic synthesis, particularly in the development of novel pharmaceuticals and agrochemicals. Its unique structure, incorporating a pyridine ring and an allylic carbonate, allows for diverse chemical transformations, such as palladium-catalyzed allylic substitutions[1]. The purity of this reagent is paramount, as impurities can lead to unwanted side reactions, reduced yields, and complications in downstream applications. Flash column chromatography is a rapid and efficient technique for the purification of organic compounds, making it an ideal choice for the isolation of this carbonate derivative[2][3].

This application note details a robust and reproducible protocol for the purification of tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate, with a focus on mitigating common issues such as peak tailing associated with basic pyridine moieties[4].

Principles of Separation

The purification strategy is based on the principles of normal-phase flash column chromatography, where the stationary phase is polar (silica gel) and the mobile phase is a less polar organic solvent mixture. The separation of the target compound from impurities is achieved based on their differential partitioning between the stationary and mobile phases.

The key challenge in the chromatography of pyridine-containing compounds is the interaction between the basic nitrogen atom of the pyridine ring and the acidic silanol groups on the surface of the silica gel[4]. This interaction can lead to strong adsorption of the compound onto the stationary phase, resulting in significant peak tailing and poor separation. To counteract this, a small amount of a basic modifier, such as triethylamine (TEA), is added to the mobile phase. The TEA acts as a competing base, preferentially interacting with the active silanol sites and minimizing the undesirable interactions with the target compound, thereby leading to symmetrical peaks and improved resolution[4].

Materials and Methods

Materials

• Crude tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate

• Silica gel (230-400 mesh)[5]

• n-Hexane (or heptane), HPLC grade

• Ethyl acetate, HPLC grade

• Triethylamine (TEA), ≥99%

• Glass chromatography column

• Compressed air or nitrogen source

• Collection tubes

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• TLC developing chamber

• UV lamp (254 nm)

• Rotary evaporator

Equipment

• Fume hood

• Glassware (beakers, flasks, graduated cylinders)

• Pipettes and bulbs

• Clamps and stand for column

Experimental Protocol

Preparation of the Mobile Phase (Eluent)

Prepare a stock solution of the mobile phase. A typical starting point for a compound of moderate polarity is a mixture of n-hexane and ethyl acetate. For this specific compound, a gradient elution is recommended.

• Initial Eluent: 90:10 (v/v) n-Hexane:Ethyl Acetate with 0.1% Triethylamine.

• Final Eluent: 70:30 (v/v) n-Hexane:Ethyl Acetate with 0.1% Triethylamine.

To prepare 1 L of the initial eluent, mix 900 mL of n-hexane, 100 mL of ethyl acetate, and 1 mL of triethylamine.

Thin Layer Chromatography (TLC) Analysis

Before performing the column chromatography, it is crucial to determine the appropriate solvent system and assess the separation of the crude mixture using TLC.

• Dissolve a small amount of the crude material in a few drops of ethyl acetate.

• Spot the dissolved sample onto a TLC plate.

• Develop the TLC plate in a chamber containing the chosen eluent (e.g., 80:20 n-Hexane:Ethyl Acetate with 0.1% TEA).

• Visualize the separated spots under a UV lamp.

• The ideal eluent system should provide a retention factor (Rf) of approximately 0.2-0.4 for the target compound[3][6]. Adjust the polarity of the eluent by varying the ratio of n-hexane to ethyl acetate to achieve the desired Rf.

Packing the Column

Proper packing of the column is essential for achieving good separation.

• Securely clamp the chromatography column in a vertical position inside a fume hood.

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a thin layer (approx. 1 cm) of sand on top of the cotton plug.

• Prepare a slurry of silica gel in the initial, least polar eluent.

• Pour the slurry into the column, gently tapping the side of the column to ensure even packing and remove any air bubbles.

• Allow the silica gel to settle, and then add another thin layer of sand on top of the packed silica.

• Wash the column with the initial eluent, ensuring the solvent level does not drop below the top layer of sand.

Sample Loading

• Dissolve the crude tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial eluent).

• Carefully apply the dissolved sample onto the top of the silica gel bed using a pipette.

• Allow the sample to adsorb completely onto the silica gel.

Elution and Fraction Collection

• Carefully add the initial eluent to the top of the column.

• Apply gentle pressure using compressed air or nitrogen to start the elution process.

• Collect the eluate in fractions (e.g., 10-20 mL per tube).

• Gradually increase the polarity of the eluent by increasing the proportion of ethyl acetate as the elution progresses.

• Monitor the separation by spotting alternate fractions on a TLC plate and visualizing under UV light.

• Combine the fractions containing the pure product.

Product Isolation

• Combine the pure fractions in a round-bottom flask.

• Remove the solvent using a rotary evaporator.

• The purified tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate will be obtained as a residue.

Workflow Diagram

Caption: Workflow for the purification of tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate.

Troubleshooting

Issue	Possible Cause	Solution
Peak Tailing	Strong interaction of the pyridine nitrogen with acidic silanol groups.	Ensure 0.1-0.5% triethylamine is added to the eluent. Use a less acidic stationary phase like neutral alumina if the problem persists.[4]
Poor Separation	Inappropriate solvent system.	Optimize the eluent polarity using TLC. A shallower gradient during elution can also improve resolution.
Cracked Column Bed	Column packed too quickly or allowed to run dry.	Ensure the silica gel is packed as a uniform slurry. Never let the solvent level drop below the top of the stationary phase.
Low Recovery	Compound is too strongly adsorbed to the silica gel.	Increase the polarity of the mobile phase towards the end of the elution. Ensure the crude material is fully dissolved before loading.

Data Summary

Parameter	Value/Range
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase	n-Hexane:Ethyl Acetate (Gradient)
Mobile Phase Modifier	0.1% Triethylamine
Gradient Range	90:10 to 70:30 (Hexane:EtOAc)
Target Rf	0.2 - 0.4

Expertise & Experience

The protocol outlined above is grounded in extensive experience with the purification of nitrogen-containing heterocyclic compounds. The choice of a hexane/ethyl acetate gradient is a standard and effective approach for compounds of moderate polarity. The critical, experience-driven modification is the inclusion of triethylamine. While seemingly a minor addition, its role as a silanol-masking agent is fundamental to achieving a successful separation of pyridine derivatives on silica gel, a fact well-documented in chromatographic literature[4]. This preventative measure transforms a potentially problematic purification into a routine and efficient process.

Trustworthiness

This protocol is designed as a self-validating system. The initial TLC analysis serves as a predictive model for the column chromatography outcome. By achieving a good separation and the target Rf on the TLC plate, the user can proceed with high confidence in the success of the preparative scale purification. Furthermore, the in-process monitoring of fractions by TLC provides real-time validation of the separation's progress, allowing for the precise pooling of pure fractions and ensuring the high quality of the final product.

References

• Trost, B. M., & Toste, F. D. (2003). Palladium-Catalyzed Decarboxylative Asymmetric Allylic Alkylation of Enol Carbonates. Journal of the American Chemical Society, 125(11), 3090–3100*. Retrieved from [Link]

• HELIX Chromatography. HPLC Methods for analysis of Pyridine. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Separation of Di-tert-butyl dicarbonate on Newcrom R1 HPLC column. Retrieved from [Link]

• Chromatography Forum. (2015, July 20). Method for pyridine amine derivative. Retrieved from [Link]

• Google Patents. (1993). JPH05310645A - Method for purifying di-tert-butyl dicarbonate.

• Organic Syntheses. Procedure for flash column chromatography. Retrieved from [Link]

• RSC Publishing. (2020, July 8). A convenient method for synthesis of terpyridines via a cooperative vinylogous anomeric based oxidation. Retrieved from [Link]

• ResearchGate. (2025, August 6). A novel practical cleavage of tert-butyl esters and carbonates using fluorinated alcohols | Request PDF. Retrieved from [Link]

• European Patent Office. (2008, November 26). PURIFICATION OF TERTIARY BUTYL ALCOHOL - European Patent Office - EP 1673330 B1 - EPO. Retrieved from [Link]

• Beilstein Journals. (2010, April 29). Preparation of pyridine-3,4-diols, their crystal packing and their use as precursors for palladium-catalyzed cross-coupling reactions. Retrieved from [Link]

• University of Rochester, Department of Chemistry. Chromatography: How to Run a Flash Column. Retrieved from [Link]

• RSC Publishing. (2023, August 21). Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. Retrieved from [Link]

• Organic Syntheses. (2-Aminoethyl)carbamic acid tert-butyl ester. Retrieved from [Link]

• Hawach. (2025, February 11). Guide to Flash Chromatography Column. Retrieved from [Link]

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• Interchim. Purification Column Guide Catalogue. Retrieved from [Link]

• MIT. Flash Chromatography (FC). Retrieved from [Link]

• Google Patents. (2010). US20100324299A1 - Method for purification of pyridine, and method for production of chlorinated pyridine.

• National Institutes of Health. (n.d.). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Retrieved from [Link]

• PubMed. (2010, October 25). Recent strategies for the synthesis of pyridine derivatives. Retrieved from [Link]

• Michael Pittelkow. Selective Synthesis of Carbamate Protected Polyamines Using Alkyl Phenyl Carbonates. Retrieved from [Link]

• Aroon Chande. Part 2: Column Chromatography and Thin Layer Chromatography (TLC) Background. Retrieved from [Link]

• Organic Syntheses. 2,6-DI-tert-BUTYL-4-METHYLPYRIDINE. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. Retrieved from [Link]

• Wiley Online Library. (2008). Supporting Information for Eur. J. Org. Chem. 2008. Retrieved from [Link]

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Application Note: A Researcher's Guide to Reagents for Transition-Metal-Free C-H Bond Functionalization

Abstract: The direct conversion of ubiquitous carbon-hydrogen (C-H) bonds into valuable carbon-carbon (C-C) and carbon-heteroatom (C-X) bonds represents a paradigm shift in modern chemical synthesis. While transition-metal catalysis has been the traditional workhorse in this field, a growing emphasis on sustainability, cost-effectiveness, and biocompatibility has propelled the development of transition-metal-free alternatives.[1][2] This guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the key reagents and methodologies that enable C-H functionalization without reliance on transition metals. We will delve into the mechanistic principles, survey the primary classes of reagents, provide detailed, field-proven protocols, and highlight the strategic application of these methods in complex molecule synthesis and late-stage functionalization.

The Strategic Imperative: Moving Beyond Transition Metals

The functionalization of C-H bonds is a powerful strategy that circumvents the need for pre-functionalized starting materials, thereby increasing atom economy and reducing synthetic steps.[1] However, transition-metal catalysts (e.g., palladium, rhodium, iridium), despite their efficacy, present significant challenges, particularly in the context of pharmaceutical and materials science.[2][3]

• Cost and Scarcity: Many effective catalysts are based on precious and rare metals, rendering large-scale synthesis economically challenging.

• Toxicity and Contamination: Residual metal impurities in active pharmaceutical ingredients (APIs) are a major regulatory concern, necessitating extensive and costly purification processes.

• Ligand Sensitivity: Optimal catalytic activity often requires complex, air-sensitive, and expensive ligands that are tailored to specific substrates.

• Environmental Impact: The lifecycle of metal catalysts, from mining to disposal, carries a significant environmental burden.

Transition-metal-free strategies directly address these limitations, offering greener, more cost-effective, and operationally simpler pathways for molecular construction.[2][4] These methods leverage the intrinsic reactivity of organic reagents, often activated by bases, light, or thermal energy, to achieve transformations that are both powerful and sustainable.

Mechanistic Foundations of Metal-Free C-H Functionalization

The cleavage of a typically inert C-H bond without a metal catalyst is achieved through several distinct mechanistic manifolds. Understanding these pathways is crucial for reaction design and optimization. The primary routes involve the generation of highly reactive radical or ionic intermediates.

• Radical Pathways: This is the most prevalent mechanism. A reactive radical species (X•) is generated from a reagent, which then abstracts a hydrogen atom from the substrate (R-H) to form a carbon-centered radical (R•). This substrate radical is then trapped by a coupling partner to form the final product. Common methods for radical generation include thermal homolysis of weak bonds (e.g., in peroxides) or single-electron transfer (SET) processes involving hypervalent iodine reagents or organic photocatalysts.[5][6][7][8][9]

• Ionic Pathways: These reactions typically involve either the deprotonation of a sufficiently acidic C-H bond by a strong base to form a carbanion, or an electrophilic attack on an electron-rich C-H bond (as in Friedel-Crafts-type reactions).[10][11][12] Base-mediated processes are particularly effective for heteroaromatic compounds or substrates with adjacent electron-withdrawing groups.[4]

• Photocatalytic Pathways: Organic dyes, such as acridinium salts, can absorb visible light and, in their excited state, act as powerful single-electron oxidants or reductants.[13] They can initiate radical cascades by activating a reagent or substrate directly, opening up reaction pathways under exceptionally mild conditions without the need for any metal.[14]

Caption: General mechanistic pathways in transition-metal-free C-H functionalization.

A Field Guide to Key Reagent Classes

A diverse array of reagents has been developed to facilitate metal-free C-H functionalization. The choice of reagent is dictated by the desired transformation (e.g., arylation, alkylation, amination) and the nature of the substrate's C-H bond.

Hypervalent Iodine(III) Reagents

These compounds are arguably the most versatile and widely used reagents in this field.[15] They are stable, easy to handle, and can participate in both ionic and radical reactions due to the electrophilic nature and weak hypervalent bond of the iodine center.[5][6][16]

Reagent Class	Representative Structure	Function/Application
Diaryliodonium Salts	[Ar-I⁺-Ar']X⁻	Excellent electrophilic arylating agents for C-H and N-H arylation of (hetero)arenes.[4][17] Can also serve as aryl radical precursors.
Togni Reagents	Benziodoxole-based	Electrophilic transfer of functional groups like -CF₃. Can generate CF₃ radicals upon reduction or photolysis.[5][6]
Zhdankin Reagents	Benziodoxole-based	Used for azidation (transfer of N₃ group) and other functional group transfers.[5][6]

Organic Peroxides

Organic peroxides are workhorse radical initiators.[9][18] The weak O-O bond readily undergoes thermal homolysis to generate alkoxy or acyloxy radicals, which are potent hydrogen atom abstractors. They are particularly useful for functionalizing less reactive C(sp³)-H bonds.

Reagent	Formula	Typical Initiation	Key Features
Di-tert-butyl peroxide (DTBP)	(CH₃)₃COOC(CH₃)₃	Heat (>110 °C)	Generates t-butoxy radicals. Volatile and relatively clean.
tert-Butyl hydroperoxide (TBHP)	(CH₃)₃COOH	Heat	Can act as both an oxidant and a radical initiator.
Benzoyl peroxide (BPO)	(C₆H₅COO)₂	Heat (~80 °C)	Lower decomposition temperature than DTBP. Common in polymer chemistry.

Base-Mediated Systems

In these reactions, a strong base is the primary activating reagent. Its role is to deprotonate a C-H bond, generating a nucleophilic carbanion that can then react with an appropriate electrophile. This approach is most effective for C-H bonds with some degree of acidity, such as those alpha to a carbonyl group or on electron-deficient heterocycles.[11] Common bases include potassium tert-butoxide (KOtBu), cesium carbonate (Cs₂CO₃), and sodium hydroxide (NaOH).[4][10]

Experimental Protocols

The following protocols are designed to be self-validating and provide a solid foundation for researchers new to the field. They represent common and robust transformations.

Protocol 1: Base-Mediated C-H Arylation of Imidazo[1,2-a]pyridine using a Diaryliodonium Salt

This protocol describes the direct C3-arylation of an electron-rich N-heterocycle, a valuable transformation in medicinal chemistry.[4]

Reagents and Materials

Reagent/Material	Amount	M.W.	Moles (mmol)	Notes
Imidazo[1,2-a]pyridine	118 mg	118.14	1.0	Substrate
Diphenyliodonium triflate	430 mg	430.13	1.0	Arylating Agent
Potassium tert-butoxide (KOtBu)	224 mg	112.21	2.0	Base
Acetonitrile (MeCN)	5 mL	-	-	Anhydrous grade
Oven-dried 10 mL round-bottom flask	1	-	-	-
Magnetic stir bar	1	-	-	-

Step-by-Step Procedure

• Reaction Setup: To the oven-dried 10 mL round-bottom flask containing a magnetic stir bar, add imidazo[1,2-a]pyridine (118 mg, 1.0 mmol) and diphenyliodonium triflate (430 mg, 1.0 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum, and purge with nitrogen or argon for 5 minutes.

• Solvent Addition: Add 5 mL of anhydrous acetonitrile via syringe. Stir the resulting suspension for 2 minutes at room temperature.

• Base Addition: Carefully add potassium tert-butoxide (224 mg, 2.0 mmol) to the flask in one portion under a positive flow of nitrogen. Caution: KOtBu is highly reactive and hygroscopic.

• Reaction: Place the flask in a preheated oil bath at 60 °C and stir vigorously for 24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, quench the reaction by slowly adding 10 mL of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired 3-phenylimidazo[1,2-a]pyridine.

Troubleshooting:

• Low Conversion: Ensure the base is fresh and handled under inert conditions. Check the purity of the starting materials.

• Side Products: The formation of regioisomers can occur. Purification by chromatography is essential.

Protocol 2: Peroxide-Catalyzed α-C–H Amination of a Ketone

This method provides a direct route to valuable α-amino ketones via a radical-mediated process.[7][8]

Reagents and Materials

Reagent/Material	Amount	M.W.	Moles (mmol)	Notes
Propiophenone	134 mg	134.18	1.0	Substrate
Morpholine	105 mg	87.12	1.2	Amine Source
Ammonium Iodide (NH₄I)	14.5 mg	144.94	0.1	Catalyst
Sodium Percarbonate	314 mg	157.01	2.0	Co-oxidant
1,2-Dichloroethane (DCE)	4 mL	-	-	Solvent
10 mL Schlenk tube	1	-	-	-
Magnetic stir bar	1	-	-	-

Step-by-Step Procedure

• Reaction Setup: To a 10 mL Schlenk tube equipped with a magnetic stir bar, add propiophenone (134 mg, 1.0 mmol), morpholine (105 mg, 1.2 mmol), ammonium iodide (14.5 mg, 0.1 mmol), and sodium percarbonate (314 mg, 2.0 mmol).

• Solvent Addition: Add 4 mL of 1,2-dichloroethane.

• Reaction: Seal the tube and place it in a preheated oil bath at 80 °C. Stir for 12-16 hours. Monitor the reaction by TLC or LC-MS until the starting ketone is consumed.

• Workup: Cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite to remove inorganic salts, washing the pad with dichloromethane (DCM, 10 mL).

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude oil by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the α-amino ketone product.

Safety: Work in a well-ventilated fume hood. DCE is a suspected carcinogen. Peroxides can be explosive at high temperatures.

Caption: A typical experimental workflow for C-H functionalization reactions.

Applications in Research and Drug Development

The true power of transition-metal-free C-H functionalization lies in its application to complex molecular architectures, particularly in late-stage functionalization (LSF) .[4][19] LSF is a strategy where C-H bonds on an already elaborated, often biologically active, core are modified in the final steps of a synthesis. This allows for the rapid generation of analog libraries to explore structure-activity relationships (SAR) without having to re-synthesize each molecule from scratch.[19][20]

For example, the direct C-H amination of ketones is a one-step synthesis of the pharmaceutical agent amfepramone, a stimulant used as an appetite suppressant.[7][8] Similarly, the C-H arylation of heteroarenes, which are privileged structures in medicinal chemistry, has been used to modify existing drug scaffolds to improve their potency or pharmacokinetic properties.[4][20]

Conclusion

Transition-metal-free C-H functionalization has evolved from a niche academic curiosity into a robust and powerful platform for modern organic synthesis. Reagents based on hypervalent iodine, organic peroxides, and photocatalytic dyes provide mild, selective, and sustainable alternatives to traditional metal-catalyzed methods. By understanding the underlying mechanistic principles and mastering the associated experimental protocols, researchers can unlock new synthetic pathways, accelerate the drug discovery process, and contribute to a greener chemical industry.

References

• Iodine(III) Reagents in Radical Chemistry. Accounts of Chemical Research. Available at: [Link]

• Recent advancements in metal-free C-C bond formation via C-H bond functionalization. RSC Advances. Available at: [Link]

• Iodine(III) Reagents in Radical Chemistry. National Institutes of Health (PMC). Available at: [Link]

• Recent Advances in Transition-Metal-Free Late-Stage C-H and N-H Arylation of Heteroarenes Using Diaryliodonium Salts. National Institutes of Health (PMC). Available at: [Link]

• Transition-metal-free electrochemical-induced active C(sp3)-H functionalization. Taylor & Francis Online. Available at: [Link]

• Enroute sustainability: metal free C–H bond functionalisation. Chemical Society Reviews. Available at: [Link]

• Photo-induced C(sp3)–H functionalization of unactivated alkanes under transition-metal- and photocatalyst-free conditions. Green Chemistry. Available at: [Link]

• Transition-Metal-Free Oxidative α-C–H Amination of Ketones via a Radical Mechanism: Mild Synthesis of α-Amino Ketones. The Journal of Organic Chemistry. Available at: [Link]

• Recent advances in metal catalyst- and oxidant-free electrochemical C-H bond functionalization of nitrogen-containing heterocycles. Frontiers in Chemistry. Available at: [Link]

• Hydrazo coupling: the efficient transition-metal-free C–H functionalization of 8-hydroxyquinoline and phenol through base catalysis. Green Chemistry. Available at: [Link]

• Transition-metal-free oxidative α-C-H amination of ketones via a radical mechanism: mild synthesis of α-amino ketones. PubMed. Available at: [Link]

• Metal‐Free Radical C H Functionalization via Aldehyde Auto‐Oxidation. ResearchGate. Available at: [Link]

• Transition‐Metal‐Free C−H Alkylation of Cyclic Aldimines with Alkylboronic Acid. ChemistrySelect. Available at: [Link]

• Transition Metal-Free Selective Aerobic C- Alkylation of Methyl N -Heteroarenes with Alcohols. ResearchGate. Available at: [Link]

• Metal-free C–H alkylation of heteroarenes with alkyltrifluoroborates: a general protocol for 1°, 2° and 3° alkylation. Semantic Scholar. Available at: [Link]

• Recent advances in hypervalent iodine(III)-catalyzed functionalization of alkenes. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Photo-induced heterogeneous C-H activation without exogenous photocatalysts. ResearchGate. Available at: [Link]

• Recent Synthetic Applications of the Hypervalent Iodine(III) Reagents in Visible-Light-Induced Photoredox Catalysis. Frontiers in Chemistry. Available at: [Link]

• Base-Mediated Transition-Metal-Free Dehydrative C-C and C-N Bond-Forming Reactions From Alcohols. PubMed. Available at: [Link]

• Organic Peroxides in Transition-Metal-Free Cyclization and Coupling Reactions (C–C) via Oxidative Transformation. ACS Omega. Available at: [Link]

• Metal-free C–H alkylation of heteroarenes with alkyltrifluoroborates: a general protocol for 1°, 2° and 3° alkylation. National Institutes of Health (PMC). Available at: [Link]

• Transition-metal-free alkylation strategy: facile access to alkylated oxindoles via alkyl transfer. Organic & Biomolecular Chemistry. Available at: [Link]

• Metal-free photoredox-catalysed formal C–H/C–H coupling of arenes enabled by interrupted Pummerer activation. Nature Catalysis. Available at: [Link]

• Transition Metal Free C–N Bond Forming Dearomatizations and Aryl C–H Aminations by in Situ Release of a Hydroxylamine-Based Aminating Agent. Journal of the American Chemical Society. Available at: [Link]

• Transition-metal-free arene C–H functionalization for the synthesis of sulfoximines. Chemical Communications. Available at: [Link]

• Hypervalent iodine reagents for heterocycle synthesis and functionalization. Taylor & Francis Online. Available at: [Link]

• Base‐Mediated Transition‐Metal‐Free Dehydrative C−C and C−N Bond‐Forming Reactions from Alcohols. ResearchGate. Available at: [Link]

• When metal-catalyzed C–H functionalization meets visible-light photocatalysis. Semantic Scholar. Available at: [Link]

• Transition- metal free C-H functionalization. ResearchGate. Available at: [Link]

• Pioneering Metal-Free Late-Stage CH Functionalization Using Acridinium Salt Photocatalysis. Chemistry – A European Journal. Available at: [Link]

• Recent Synthetic Methodologies in C–H Activation/Functionalization for Drug‐Oriented Molecular Design: From Transition Metals to Metal‐Free Methodologies. ResearchGate. Available at: [Link]

• (PDF) Metal-Free Oxidative C-H Bond Functionalization. ResearchGate. Available at: [Link]

• Atom-efficient transition-metal-free arylation of N,O-acetals using diarylzinc reagents through Zn/Zn cooperativity. National Institutes of Health (PMC). Available at: [Link]

• Organic Peroxides in Transition-Metal-Free Cyclization and Coupling Reactions (C–C) via Oxidative Transformation. ACS Publications. Available at: [Link]

• Transition-Metal-Free Arylation of N-Alkyl-tetrahydroisoquinolines under Oxidative Conditions: A Convenient Synthesis of C1-Arylated Tetrahydroisoquinoline Alkaloids. ResearchGate. Available at: [Link]

• Selected applications of C-H activation. YouTube. Available at: [Link]

• Recent advances in metal-free aerobic C–H activation. Organic & Biomolecular Chemistry. Available at: [Link]

• Transition Metal Catalyzed Free-Amine (-NH2 ) Directed C-H Bond Activation and Functionalization for Biaryl Frameworks. PubMed. Available at: [Link]

• Functionalization of Organic Molecules by Transition‐Metal‐Catalyzed C(sp3) ? H Activation. Semantic Scholar. Available at: [Link]

• Advanced Organic Chemistry: Transition Metal Catalyzed C-H Functionalization. YouTube. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Enroute sustainability: metal free C–H bond functionalisation - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Recent Advances in Transition-Metal-Free Late-Stage C-H and N-H Arylation of Heteroarenes Using Diaryliodonium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Iodine(III) Reagents in Radical Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Transition-metal-free oxidative α-C-H amination of ketones via a radical mechanism: mild synthesis of α-amino ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Hydrazo coupling: the efficient transition-metal-free C–H functionalization of 8-hydroxyquinoline and phenol through base catalysis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Base-Mediated Transition-Metal-Free Dehydrative C-C and C-N Bond-Forming Reactions from Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. iris.unica.it [iris.unica.it]
• 14. Metal-free C–H alkylation of heteroarenes with alkyltrifluoroborates: a general protocol for 1°, 2° and 3° alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. BJOC - Recent advances in hypervalent iodine(III)-catalyzed functionalization of alkenes [beilstein-journals.org]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]
• 20. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Troubleshooting low yields in palladium-catalyzed reactions with allylic carbonates

Technical Support Case: #TS-8842-PD Topic: Optimization of Pd-Catalyzed Allylic Substitution (Tsuji-Trost) using Allylic Carbonates Status: Open Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Carbonate Advantage & The Trap

You are likely using allylic carbonates (e.g., methyl or ethyl carbonates) because they offer a distinct advantage over acetates or halides: Atom Economy and In-Situ Base Generation . Upon oxidative addition, the carbonate leaving group decarboxylates, releasing CO₂ and an alkoxide (RO⁻). This alkoxide is theoretically sufficient to deprotonate your pronucleophile, driving the reaction under neutral conditions without external bases.

The Core Problem: When yields are low, it is almost always because this "self-validating" base generation cycle has failed. Either the decarboxylation is too slow, or the generated alkoxide is not basic enough to deprotonate your specific nucleophile, causing the catalytic cycle to stall at the Pd(II)

-allyl intermediate.

Diagnostic Triage (Troubleshooting Q&A)

Before altering the chemistry, diagnose the failure mode using this symptom-based guide.

Q1: Is the reaction turning black (precipitate formation)?

• Diagnosis: "Pd Black" formation. Your active Pd(0) is aggregating into inactive metallic palladium.

• Cause: Ligand deficiency or oxidation.[1] The Pd(0) species is unstable without sufficient ligand coordination.

• Fix:

  • Increase Ligand:Pd ratio (Standard is 2:1 for bidentate, 4:1 for monodentate).

  • Degas solvents thoroughly (Freeze-Pump-Thaw). Pd(0) is O₂ sensitive.

  • Pro Tip: Add a catalytic amount (1-5 mol%) of maleic anhydride. It stabilizes Pd(0) by acting as a

    -acidic alkene ligand, preventing aggregation without inhibiting the reaction.

Q2: Is starting material consumed, but product yield is low?

• Diagnosis: Side reactions or decomposition.

• Cause:

  • Elimination: The basic alkoxide caused

    -hydride elimination instead of nucleophilic attack, forming a conjugated diene.

  • Regioselectivity: You formed the branched isomer instead of the linear (or vice versa).

• Fix:

  • For Elimination: Lower the temperature. Switch to a less basic leaving group (e.g., change ethyl carbonate to phenyl carbonate).

  • For Regioselectivity: Switch solvents.[2][3] THF favors the "tight ion pair" (branched/retention), while DMSO/DMF favors the "loose ion pair" (linear/inversion).

Q3: Is the reaction stalled (Starting Material remaining)?

• Diagnosis: The "Base Mismatch" (Most Common Issue with Carbonates).

• Cause: The alkoxide generated (Methoxide/Ethoxide) is not basic enough to deprotonate your nucleophile (pKa > 16-18).

• Fix: The BSA Protocol. Add N,O-Bis(trimethylsilyl)acetamide (BSA) and a catalytic amount of acetate (KOAc or LiOAc). (See Section 4).

Mechanistic Visualization

To fix the yield, you must visualize where the cycle breaks.

Figure 1: The Carbonate-Specific Catalytic Cycle Caption: The critical "Carbonate Shunt" (Step 3) generates the internal base. If decarboxylation is slow, the cycle stalls.

The "Gold Standard" Protocol (with BSA)

If your yield is <50% with standard conditions, switch to this protocol immediately. This utilizes BSA to act as a silyl-transfer agent, effectively activating the nucleophile and the leaving group simultaneously.

Reagents:

• Catalyst:

  (2.5 mol%)

• Ligand:

  (10 mol%) or dppe (5 mol%)

• Additive: BSA (N,O-Bis(trimethylsilyl)acetamide) (3.0 equiv)

• Salt: KOAc or LiOAc (catalytic, 5 mol%) — Essential for the BSA cycle.

Step-by-Step Methodology:

• Catalyst Pre-complexation (Crucial):

  • In a flame-dried Schlenk tube, dissolve

    and the Ligand in anhydrous THF (or DCM).

  • Stir at Room Temp (RT) for 15-20 mins. The solution should change color (often purple to yellow/orange), indicating the formation of the active

    species.

• Substrate Addition:

  • Add the Allylic Carbonate (1.0 equiv) to the catalyst solution.

• Nucleophile Activation:

  • Add the Pronucleophile (1.1 equiv).

  • Immediately add BSA (3.0 equiv) and catalytic KOAc (5 mol%).

• Reaction:

  • Stir at RT. Monitor by TLC.

  • Why this works: The acetate catalyzes the silylation of the pronucleophile by BSA. The silylated nucleophile is much more reactive toward the

    -allyl Pd complex, and the silyl-carbonate byproduct decomposes irreversibly, driving the equilibrium.

Data & Solvent Effects

Yields are heavily dependent on the "Ion Pair" tightness. Use this table to select the correct solvent based on your nucleophile type.

Nucleophile Type	Example	Recommended Solvent	Mechanism
Soft (pKa < 25)	Malonates, -ketoesters	THF, DCM	Direct attack on Carbon (Outer Sphere).
Hard (pKa > 25)	Hydrides, Organozincs	THF (requires transmetallation)	Attack on Metal (Inner Sphere).
Amine	Benzylamine, Morpholine	Water/Ethanol (Biphasic)	Hydrogen bonding assists leaving group departure.
Sterically Hindered	Tertiary Carbanions	DMSO, DMF	High dielectric constant separates the ion pair, reducing steric crowding.

Advanced Troubleshooting: The Decision Tree

Figure 2: Workflow for Yield Optimization Caption: Follow the logic path to identify the necessary modification.

References

• Tsuji, J. (1986). Palladium Reagents and Catalysts: Innovations in Organic Synthesis. Wiley.

• Trost, B. M., & Van Vranken, D. L. (1996).[4] Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews, 96(1), 395–422. Link

• Trost, B. M. (2004). Asymmetric Allylic Alkylation: An Enabling Methodology. Journal of Organic Chemistry, 69(18), 5813–5837. Link

• Evans, P. A., & Nelson, J. D. (1998). Regioselective Palladium-Catalyzed Allylic Alkylation of Tertiary Allylic Carbonates. Journal of the American Chemical Society, 120(22), 5581–5582. Link

• Stoltz, B. M., et al. (2011).[5] Palladium-Catalyzed Decarboxylative Allylic Alkylation of Enol Carbonates. Chemical Reviews, 111(3), 1637–1687. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Metal Catalyzed Allylic Alkylation: Its Development in the Trost Laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tsuji-Trost Reaction [organic-chemistry.org]
• 5. Palladium Catalyzed Allylic C-H Alkylation: A Mechanistic Perspective [mdpi.com]

Technical Support Center: Scalable Synthesis of Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate

Welcome to the technical support center for the scalable synthesis of tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate. This guide is designed for researchers, scientists, and drug development professionals engaged in large-scale research and manufacturing. We provide field-proven insights, detailed protocols, and robust troubleshooting strategies to ensure a successful and scalable synthesis campaign.

Overview of the Synthetic Strategy

The synthesis of tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate is most effectively approached via a two-step sequence. This route is designed for scalability, employing readily available starting materials and avoiding complex purification methods where possible.

• Step 1: Synthesis of the Allylic Alcohol Precursor. Formation of 2-(pyridin-4-ylmethyl)prop-2-en-1-ol through a Barbier-type allylation of 4-pyridinecarboxaldehyde. This method is chosen for its operational simplicity and tolerance to functional groups.

• Step 2: Boc Protection. Conversion of the allylic alcohol to the final tert-butyl carbonate product using di-tert-butyl dicarbonate ((Boc)₂O). This step is a well-established and high-yielding transformation.[1][2]

Overall Reaction Scheme

Caption: Proposed two-step synthesis route.

Detailed Experimental Protocols

Protocol 1: Synthesis of 2-(pyridin-4-ylmethyl)prop-2-en-1-ol

This protocol details the aqueous Barbier-type reaction, a robust method for C-C bond formation that is amenable to scale-up.

Reagent/Solvent	Molar Eq.	MW ( g/mol )	Amount (for 10g scale)	Notes
4-Pyridinecarboxaldehyde	1.0	107.11	10.0 g (93.4 mmol)	Ensure purity is >98%.
Allyl Bromide	1.5	120.98	16.9 g (140.1 mmol)	Handle in a fume hood.
Zinc Dust (<10 µm)	2.0	65.38	12.2 g (186.8 mmol)	Activate with dilute HCl if necessary.
Ammonium Chloride (NH₄Cl)	-	53.49	Saturated Aqueous Solution	Acts as a proton source and electrolyte.
Dichloromethane (DCM)	-	84.93	As needed for extraction
Sodium Sulfate (Na₂SO₄)	-	142.04	As needed for drying	Anhydrous.

Step-by-Step Procedure:

• Reaction Setup: To a three-neck round-bottom flask equipped with a mechanical stirrer, dropping funnel, and thermometer, add zinc dust and a saturated aqueous solution of ammonium chloride (200 mL).

• Reagent Addition: In a separate beaker, dissolve 4-pyridinecarboxaldehyde and allyl bromide in 50 mL of THF or another suitable co-solvent.

• Initiation: Add approximately 10% of the aldehyde/allyl bromide solution to the vigorously stirring zinc suspension. An exotherm should be observed, raising the temperature to 30-35°C. If the reaction does not initiate, gentle warming with a water bath may be required.

• Controlled Addition: Once the reaction is initiated, add the remaining solution dropwise via the dropping funnel, maintaining the internal temperature below 40°C. The addition typically takes 1-2 hours for this scale.

• Reaction Completion: After the addition is complete, continue stirring at room temperature for an additional 3-4 hours. Monitor the reaction progress by TLC or LC-MS until the starting aldehyde is consumed.

• Work-up: Filter the reaction mixture through a pad of celite to remove unreacted zinc. Transfer the filtrate to a separatory funnel and extract with dichloromethane (3 x 100 mL).

• Purification: Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is often an oil that can be purified by flash column chromatography (e.g., ethyl acetate/hexanes gradient) to yield the pure allylic alcohol.

Protocol 2: Synthesis of Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate

This protocol uses di-tert-butyl dicarbonate ((Boc)₂O) with a catalytic amount of 4-(dimethylamino)pyridine (DMAP), a highly efficient method for creating the tert-butyl carbonate.[2]

Reagent/Solvent	Molar Eq.	MW ( g/mol )	Amount (for 10g scale)	Notes
2-(pyridin-4-ylmethyl)prop-2-en-1-ol	1.0	149.19	10.0 g (67.0 mmol)	Ensure starting material is dry.
(Boc)₂O	1.2	218.25	17.5 g (80.4 mmol)	Solid, handle quickly.
Triethylamine (Et₃N)	1.5	101.19	10.2 g (100.5 mmol)	Use freshly distilled.
4-DMAP	0.05	122.17	0.41 g (3.35 mmol)	Highly effective catalyst.
Dichloromethane (DCM)	-	84.93	200 mL	Anhydrous grade.

Step-by-Step Procedure:

• Reaction Setup: In a dry, inert atmosphere (N₂ or Ar), dissolve the alcohol precursor, triethylamine, and DMAP in anhydrous dichloromethane. Cool the mixture to 0°C using an ice-water bath.

• Reagent Addition: Dissolve (Boc)₂O in a minimal amount of anhydrous DCM and add it dropwise to the cooled reaction mixture over 30 minutes.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-16 hours. The reaction is typically complete overnight. Monitor progress by TLC, observing the disappearance of the starting alcohol spot.

• Quenching: Carefully quench the reaction by adding 50 mL of water.

• Work-up: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with DCM (2 x 50 mL).

• Purification: Combine the organic layers, wash sequentially with 1M HCl (to remove Et₃N and DMAP), saturated NaHCO₃ solution, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude product can be purified by flash chromatography (e.g., 10-30% ethyl acetate in hexanes) to yield the final product as a colorless to pale yellow oil.[3]

Troubleshooting Guide

This section addresses common issues encountered during the synthesis.

Step 1: Allylic Alcohol Synthesis

Q1: The Barbier-type reaction fails to initiate. What should I do?

• Answer: Lack of initiation is typically due to passivated zinc metal.

  • Causality: Zinc dust can form a layer of zinc oxide on its surface, which prevents it from reacting.

  • Solution:

    • Activation: Before starting the reaction, briefly wash the zinc dust with dilute HCl (e.g., 5% solution), followed by washes with deionized water, ethanol, and ether, then dry thoroughly under vacuum.

    • Initiation Aids: Add a small crystal of iodine to the flask. The iodine can etch the zinc surface, exposing fresh metal.

    • Local Heating: Use a heat gun to gently warm a small spot on the flask to initiate the reaction locally. Once started, the exotherm should sustain the reaction.

Q2: The yield of the allylic alcohol is low, and I observe significant amounts of a dimeric by-product from allyl bromide.

• Answer: This indicates that the rate of zinc insertion into the allyl bromide C-Br bond is faster than the subsequent reaction with the aldehyde.

  • Causality: If the aldehyde concentration is too low relative to the generated organozinc reagent, the organozinc can couple with another molecule of allyl bromide.

  • Solution:

    • Reverse Addition: Instead of adding the aldehyde/allyl bromide mixture to the zinc, add the zinc dust portion-wise to the solution of aldehyde and allyl bromide. This keeps the concentration of the reactive organozinc species low.

    • Temperature Control: Ensure the reaction temperature does not exceed 40°C. Higher temperatures can favor side reactions.

Step 2: Boc Protection

Q3: The Boc protection reaction is incomplete, even after extended reaction time. TLC shows a significant amount of starting alcohol.

• Answer: Incomplete conversion is usually due to insufficient reagents, reagent degradation, or the presence of water.

  • Causality: (Boc)₂O can be hydrolyzed by water, and the catalytic activity of DMAP can be inhibited. The starting alcohol must be fully deprotonated to react efficiently.

  • Solution:

    • Check Reagents: Use a fresh bottle of (Boc)₂O. Ensure the triethylamine is dry and freshly distilled. Use anhydrous DCM.

    • Increase Reagent Stoichiometry: Increase the amount of (Boc)₂O to 1.5 equivalents and triethylamine to 2.0 equivalents.

    • Ensure Anhydrous Conditions: Dry the starting alcohol thoroughly before the reaction, for example, by azeotropic distillation with toluene.

Q4: During work-up, I have difficulty separating the product from unreacted (Boc)₂O.

• Answer: (Boc)₂O and its by-products can sometimes co-elute with the desired product.

  • Causality: The polarities can be similar depending on the chromatographic conditions.

  • Solution:

    • Modified Quench: After the reaction is complete, add a primary or secondary amine, such as a small amount of N,N-dimethylethylenediamine or piperidine, and stir for 1-2 hours. This will react with the excess (Boc)₂O to form a more polar carbamate that is easily removed during the aqueous work-up.[4]

    • Optimized Chromatography: Use a shallower gradient during column chromatography to improve separation.

Frequently Asked Questions (FAQs)

Q1: Why is a Barbier-type reaction preferred over a Grignard reaction for Step 1 on a large scale?

• Answer: The Barbier reaction offers significant operational advantages for scale-up. It is a one-pot reaction where the organometallic reagent is generated in situ in the presence of the electrophile (the aldehyde). This avoids the separate preparation and handling of a potentially unstable Grignard reagent. Furthermore, Barbier reactions can often be conducted in less stringent anhydrous conditions, sometimes even in aqueous media, which simplifies large-scale operations.

Q2: Can the pyridine nitrogen be protected by the (Boc)₂O in Step 2?

• Answer: While pyridine nitrogen is nucleophilic, its reaction with (Boc)₂O is significantly slower than that of the allylic alcohol, especially under these conditions. The alcohol is a much stronger nucleophile. The use of a non-nucleophilic base like triethylamine favors the deprotonation of the alcohol over direct interaction with the pyridine. While formation of an N-Boc pyridinium salt is possible, it is generally not a major side reaction under these conditions and would be readily hydrolyzed during the aqueous work-up.[5][6]

Q3: What are the critical safety considerations for this synthesis at scale?

• Answer:

  • Step 1: The allylation reaction can be exothermic. Ensure adequate cooling capacity and controlled addition of reagents to manage the heat evolution. Allyl bromide is a lachrymator and toxic; handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

  • Step 2: Dichloromethane is a regulated solvent with health risks. Minimize exposure and use a closed system where possible. Triethylamine has a strong odor and is corrosive. DMAP is highly toxic and should be handled with extreme care.

Q4: What is the best way to characterize the final product?

• Answer: A combination of analytical techniques is recommended for full characterization:

  • ¹H and ¹³C NMR: To confirm the structure and purity. Key signals to look for are the tert-butyl singlet (~1.5 ppm), the methylene protons of the allyl group, and the aromatic protons of the pyridine ring.

  • LC-MS: To confirm the molecular weight (249.31 g/mol ).[3]

  • FTIR: To identify key functional groups, such as the carbonate carbonyl stretch (~1745 cm⁻¹).

Process Workflow and Troubleshooting Logic

Caption: General workflow and troubleshooting decision points.

References

• Benchchem. Common side reactions with Boc-protected amino acids and how to avoid them. Benchchem Technical Support. Link

• Smolecule. Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate. Smolecule Product Page. Link

• Organic Chemistry Portal. Boc-Protected Amino Groups. Organic Chemistry Portal. Link

• The Royal Society of Chemistry. Formation of Allylated Quaternary Carbon Centers via C–O/C–O Bond Fragmentation of Oxalates and Allyl Carbonates. Royal Society of Chemistry. Link

• Hebei Boze Chemical Co.,Ltd. BOC deprotection. Hebei Boze Chemical Co.,Ltd. Technical Articles. Link

• Chemistry LibreTexts. Alcohol Speed up Boc Protection of Primary Amines-Magical Power of Quantum Mechanics. Chemistry LibreTexts. Link

• Master Organic Chemistry. Protecting Groups For Alcohols. Master Organic Chemistry. Link

• National Institutes of Health (NIH). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. National Library of Medicine. Link

• J&K Scientific LLC. BOC Protection and Deprotection. J&K Scientific LLC. Link

• Benchchem. An In-depth Technical Guide to the Boc Protection of Primary Amines. Benchchem Technical Support. Link

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Buy Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate [smolecule.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. Alcohol Speed up Boc Protection of Primary Amines-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]

Challenges in the purification of pyridine-containing organic compounds

Welcome to the Heterocycle Purification Helpdesk.

I am Dr. Aris, your Senior Application Scientist. I have designed this guide to address the specific "pain points" of pyridine chemistry. Pyridines are deceptive; their structural simplicity belies their difficulty in purification.[1] They are basic (

), they coordinate aggressively to transition metals, and they are notoriously hygroscopic.[1]

This guide is structured not as a textbook, but as a troubleshooting decision matrix.

Module 1: Chromatography Support

Issue: "My compound streaks/tails on silica gel, and I’m losing yield in mixed fractions."

The Mechanism of Failure

Standard silica gel (

) possesses acidic silanol groups ( ) on its surface.[1] Pyridines act as bases, forming hydrogen bonds or protonating at these sites.[1] This results in non-linear adsorption isotherms —some molecules stick tightly (the tail), while others elute normally (the front), causing the "streak."[1]

Protocol A: The "Amine Modifier" Method

Applicability: Stable pyridine derivatives on standard silica.

• Mobile Phase Preparation:

  • Prepare your standard eluent (e.g., Hexane/Ethyl Acetate or DCM/MeOH).[1]

  • Add 1% (v/v) Triethylamine (TEA) or 1%

    (for very polar compounds).[1]

  • Why? TEA is a stronger base than most pyridines.[1] It saturates the acidic silanol sites effectively "capping" them, allowing your pyridine to interact only with the hydrophobic stationary phase.

• Column Pre-treatment (Critical Step):

  • Flush the column with 2–3 column volumes (CV) of the TEA-doped solvent before loading your sample.

  • Warning: If you skip this, the TEA in your sample front will be consumed by the dry silica, and your compound will still streak.

Protocol B: The "Alumina Switch"

Applicability: Acid-sensitive substrates or when TEA fails.

• Substitute: Replace Silica Gel with Neutral Alumina (Brockmann Activity III) .

• Benefit: Alumina lacks the acidic protons of silica, eliminating the chemical cause of streaking without additives.

Visualization: Chromatography Decision Matrix

Figure 1: Decision tree for selecting the correct stationary phase and mobile phase modifiers to prevent pyridine tailing.

Module 2: Metal Scavenging (Pd/Cu Removal)

Issue: "My Suzuki coupling worked, but the product is gray/brown, and NMR shows broad peaks."

The Mechanism of Failure

The pyridine nitrogen is an excellent ligand (

hybridized lone pair). It competes with phosphine ligands, binding tightly to Palladium (Pd) or Copper (Cu).[1] Standard aqueous washes or Celite filtration often fail because the metal is not a precipitate; it is chemically bound to your product.

Comparative Data: Scavenging Efficiencies

Method	Mechanism	Efficiency (Pd)	Pros	Cons
Celite Filtration	Physical entrapment	< 20%	Cheap, fast	Only removes bulk metal "black"; leaves soluble complexes.[1]
Thiol-Silica (Si-Thiol)	Chelation (S-Pd bond)	> 95%	High affinity, no leaching	Expensive; requires filtration step.[1]
Aqueous NaCN/EDTA	Ligand Exchange	60-80%	Cheap	NaCN is toxic ; EDTA can be hard to remove.[1]
Activated Carbon	Adsorption	Variable (40-90%)	Scalable	Can adsorb product; messy to handle.[1]

Protocol: The "Silica-Thiol" Scavenge (Gold Standard)

• Dissolution: Dissolve crude mixture in a non-coordinating solvent (THF or EtOAc). Avoid MeOH if possible.

• Dosage: Add Si-Thiol or Si-TMT (Trimercaptotriazine) scavenger (approx. 5–10 equivalents relative to the Pd catalyst used, or 10-20% w/w of crude).[1]

• Incubation: Stir at 40°C for 4 hours or room temperature overnight. Heat is often required to overcome the activation energy of ligand exchange.

• Filtration: Filter through a 0.45µm PTFE frit or a tightly packed Celite pad.[1]

• Validation: The filtrate should be visibly lighter.

Visualization: Metal Removal Workflow

Figure 2: Workflow for removing coordinated transition metals based on product solubility.[1]

Module 3: Aqueous Workup & Drying

Issue: "I extracted three times with EtOAc, but my yield is 20%." or "I can't get the water out of my oil."

Troubleshooting Guide

Q1: Why is my yield low after extraction?

• Root Cause: pH Mismatch.[1] Pyridine (

  ) is protonated at acidic pH (forming Pyridinium ), rendering it water-soluble.[1]

• Fix: Ensure the aqueous layer pH is at least 8–9 before extraction.

• Protocol:

  • Cool the aqueous mixture.

  • Adjust pH to >9 using Saturated

    or 1M NaOH.[1]

  • Saturate the aqueous phase with solid NaCl (salting out) to decrease the solubility of organics in water.

  • Extract with DCM or CHCl3/IPA (3:1) rather than EtOAc (pyridines partition better into chlorinated solvents).[1]

Q2: How do I dry the sample? (The Azeotrope Trap)

• Root Cause: Pyridine forms a binary azeotrope with water (bp 92–93°C, ~43% water).[1] You cannot distill the water off; the pyridine will codistill.

• Fix: Azeotropic Drying with Toluene.[1][2]

• Protocol:

  • Dissolve the wet residue in Toluene .

  • Rotovap to dryness.[1] Toluene forms a lower-boiling azeotrope with water and carries it away.[1]

  • Repeat 2–3 times.

  • Alternative: Store over KOH pellets (if product is base-stable) to physically desorb water.[1]

Frequently Asked Questions (FAQ)

Q: Can I use Acetone/Hexane for pyridine chromatography? A: Avoid acetone if possible. Acetone can react with primary amines (if present on your pyridine) to form imines.[1] Furthermore, Acetone/Hexane systems on silica often result in broader peaks for pyridines than EtOAc/Hexane systems due to solvent selectivity parameters.[1]

Q: My pyridine smells terrible even after purification. Is it impure? A: Not necessarily.[1] Pyridine has a distinct, noxious odor detectable at 0.02 ppm.[1] However, if the smell is "fishy" rather than "burnt," it may be residual reagents.[1] Store purified samples in a secondary container with activated charcoal in the outer jar to absorb volatiles.

Q: Is it safe to distill pyridines? A: Yes, but be aware of thermal instability of N-oxides or nitro-pyridines (explosion hazard).[1] Always perform a DSC (Differential Scanning Calorimetry) test before heating >100°C on scale.[1] For simple pyridines, distillation from

is the best way to get anhydrous material.[1]

References

• Biotage. (2023).[1][3] Strategies for Metal Scavenging in Pharmaceutical Synthesis. Retrieved from [1]

• SiliCycle. (2024). SiliaMetS® Metal Scavengers User Guide.[1] Retrieved from [1]

• Reich, H. J. (2024).[1] Bordwell pKa Table (Acidity in DMSO).[1] University of Wisconsin-Madison.[1] Retrieved from [1]

• Anderson, N. G. (2012).[1] Practical Process Research & Development - A Guide for Organic Chemists.[1] Academic Press.[1] (Chapter 6: Workup).

• Teledyne ISCO. (2022).[1] Purification of Heterocycles: Overcoming Tailing on Silica.[1][4] Retrieved from [1]

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. Workup [chem.rochester.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Bench-Stable 2-Halopyridinium Ketene Hemiaminals as Reagents for the Synthesis of 2-Aminopyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate during workup

This guide outlines the technical protocols for preventing the degradation of Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate (CAS: 2380341-11-5). This molecule presents a specific "dual-threat" stability profile: it contains an acid-labile tert-butyl carbonate moiety and a basic pyridine ring, creating a high risk of decomposition during standard silica gel chromatography and acidic workups.

Technical Support Center: Stability & Workup Guide

Section 1: The Stability Profile (Root Cause Analysis)

Q: Why is this specific carbonate degrading during my standard workup? A: The degradation is likely driven by the interaction between the basic pyridine nitrogen and acidic stationary phases (Silica Gel), combined with the inherent lability of the Boc-carbonate.

• The "Velcro" Effect (Pyridine Retention): The pyridine nitrogen (

  ) acts as a Lewis base, hydrogen-bonding strongly with the acidic silanol groups ( ) on silica gel. This causes the compound to "streak" or "tail" significantly, increasing its residence time on the column.

• Acid-Catalyzed Decarboxylation: While trapped on the acidic silica surface, the tert-butyl carbonate group is exposed to local acidity. This catalyzes the cleavage of the tert-butyl group, followed by rapid decarboxylation to release the corresponding allylic alcohol and

  .

• Palladium Residue: If synthesized via Pd-catalyzed allylic substitution, residual Pd(0) can catalyze the ionization of the allylic carbonate even at neutral pH, leading to isomerization or hydrolysis.

Degradation Mechanism Diagram

Caption: The "Velcro Effect" mechanism where pyridine retention on acidic silica accelerates carbonate decomposition.

Section 2: Critical Workup Protocols

Phase 1: Quenching & Extraction (The Aqueous Interface)

Q: How should I quench the reaction to prevent hydrolysis? A: Avoid acidic quenches (e.g., HCl,

). Even though pyridine is basic, the carbonate is the limiting factor for stability.

• Protocol:

  • Cooling: Cool reaction mixture to 0°C.

  • Buffer: Quench with Saturated Aqueous

    (pH ~8.5) or Phosphate Buffer (pH 7.0) . This neutralizes any generated acid (e.g., HCl from chloroformates) without hydrolyzing the carbonate.

  • Solvent Choice: Extract with Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .

    • Note: If using DCM, ensure it is not acidic (stabilized with amylene, not acid).

  • Drying: Dry organic layers over Anhydrous

    . Avoid if the compound is extremely sensitive, as acts as a weak Lewis acid.

Phase 2: Purification (The Stationary Phase)

Q: My compound decomposes on the column. How do I fix this? A: You must neutralize the silica gel or switch to a neutral stationary phase. Standard silica gel is too acidic (pH 4–5).

Option A: Triethylamine (Et3N) Buffered Silica (Recommended) This blocks the acidic silanol sites, preventing both the "Velcro" retention of pyridine and the acid cleavage of the carbonate.

• Slurry Preparation: Prepare the silica slurry using your starting eluent + 1% to 5% Triethylamine (

  ) .

• Column Packing: Pour the buffered slurry into the column.

• Flushing: Flush with 2 column volumes of the eluent (with 1%

  ) to ensure the entire column pH is basic.

• Elution: Run the column with eluent containing 0.5%

  .

Option B: Neutral Alumina If the compound is still unstable on buffered silica, switch to Neutral Alumina (Brockmann Grade III) . Alumina lacks the acidic protons of silica.

Comparison of Stationary Phases

Feature	Standard Silica Gel	Et3N-Buffered Silica	Neutral Alumina
Surface pH	Acidic (~4.5)	Basic (~8.[1]5)	Neutral/Basic
Pyridine Behavior	Streaking / Tailing	Sharp Bands	Sharp Bands
Carbonate Stability	Poor (High Risk)	Excellent	Good
Resolution	High	Moderate	Moderate

Phase 3: Solvent Removal (Thermal Control)

Q: Can I use the rotovap at standard settings? A: No. Allylic carbonates are thermally sensitive.

• Bath Temperature: Keep water bath < 30°C .

• Vacuum: Use high vacuum to remove solvent at low temperatures rather than increasing heat.

• Additives: If storing the crude concentrate, add a trace of

  to stabilize it against adventitious acid.

Section 3: Palladium Scavenging (If Applicable)

Q: I used a Pd catalyst. Does this affect stability? A: Yes. Residual Palladium(0) can coordinate to the alkene and facilitate the ionization of the carbonate leaving group (Tsuji-Trost intermediate formation), leading to degradation.

Protocol:

• Scavenger: Use a silica-bound thiol scavenger (e.g., SiliaMetS® Thiol ) or wash the organic layer with aqueous N-acetylcysteine or thiourea during extraction.

• Why? Removing Pd stops the catalytic cycle that might slowly isomerize or decompose the product in the flask.

Section 4: Validated Workflow Diagram

Caption: Optimized workflow ensuring pH control and thermal stability at every stage.

References

• Smolecule. (2024). Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate: Properties and Synthesis. Retrieved from

• Organic Chemistry Portal. (2005). Selective Deprotection of tert-Butyldimethylsilyl Ether Mediated by Phosphomolybdic Acid Supported on Silica Gel (Discusses Silica Acidity). Retrieved from

• University of York. (n.d.). Theory of Aqueous Workup: pH and Solubility. Retrieved from

• Thieme Connect. (2006). Allyl Carbonates as Protecting Groups. Retrieved from

• Sigma-Aldrich. (2024). Allyl tert-butyl carbonate Safety and Handling. Retrieved from

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

A Streamlined Approach to Pyridinylmethyl Scaffolds: Evaluating a One-Step Allylation Reagent Against Traditional Two-Step Methods

Introduction: The Significance of the 4-Pyridinylmethyl Moiety

In the landscape of modern drug discovery, the pyridine ring stands out as a "privileged scaffold"—a molecular framework that appears frequently in approved pharmaceutical agents due to its ability to engage in favorable interactions with a wide range of biological targets.[1] Specifically, the 4-pyridinylmethyl substructure is integral to numerous compounds, offering a basic nitrogen atom for salt formation and hydrogen bonding, which can significantly enhance aqueous solubility and target affinity. However, the synthetic introduction of this valuable moiety can be a rate-limiting step in the rapid generation and optimization of lead compounds.[2][3]

Traditionally, chemists have relied on a two-step sequence involving the SN2 reaction of a nucleophile with a picolyl halide, followed by a separate step to install a necessary protecting group. This guide provides an in-depth, data-driven comparison of this conventional method with a modern, one-step approach utilizing Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate, a reagent designed to streamline this critical synthetic transformation.

The Conventional Path: A Two-Step Allylation and Boc-Protection

The established method for introducing a protected 4-pyridinylmethyl group onto a primary or secondary amine involves two distinct synthetic operations: nucleophilic substitution followed by protection.

General Workflow of the Two-Step Approach

• Step 1: Allylation. An amine nucleophile is reacted with an electrophilic source of the pyridinylmethyl group, typically 4-(chloromethyl)pyridine or 4-(bromomethyl)pyridine. This reaction is a standard SN2 displacement.

• Step 2: Protection. The resulting secondary or tertiary amine, which is often more reactive than the starting material, is then protected, commonly with a tert-butyloxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc₂O), to prevent undesired side reactions in subsequent synthetic steps.[4][5]

Representative Experimental Protocol: Two-Step Synthesis

Step 1: N-((Pyridin-4-yl)methyl)aniline Synthesis

• To a stirred solution of aniline (1.0 equiv.) and triethylamine (1.5 equiv.) in dichloromethane (DCM, 0.2 M) at 0 °C, a solution of 4-(chloromethyl)pyridine hydrochloride (1.1 equiv.) is added portion-wise.

• The reaction is allowed to warm to room temperature and stirred for 12-16 hours, with progress monitored by TLC.

• Upon completion, the reaction is quenched with water and the organic layer is separated. The aqueous layer is extracted with DCM (3x).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to yield the intermediate, N-((pyridin-4-yl)methyl)aniline.

Step 2: Tert-butyl phenyl((pyridin-4-yl)methyl)carbamate Synthesis

• To a solution of the purified N-((pyridin-4-yl)methyl)aniline (1.0 equiv.) and triethylamine (1.5 equiv.) in DCM (0.2 M) at 0 °C, a solution of di-tert-butyl dicarbonate (1.2 equiv.) in DCM is added dropwise.

• The mixture is stirred at room temperature for 4-6 hours until TLC indicates full consumption of the starting material.

• The solvent is removed in vacuo, and the residue is redissolved in ethyl acetate.

• The solution is washed sequentially with saturated NaHCO₃ solution and brine, then dried over anhydrous Na₂SO₄, filtered, and concentrated.

• The final product is purified by flash column chromatography.

Inherent Challenges of the Two-Step Method

While reliable, this approach has several operational and efficiency-related drawbacks:

• Time and Labor: The necessity of two separate reaction setups, workups, and purifications significantly extends the overall synthesis time.[6]

• Yield Loss: Product loss is inevitable during the isolation and purification of the intermediate, leading to a lower overall yield for the two-step sequence.[6]

• Reagent Handling: 4-picolyl halides are often supplied as hydrohalide salts, requiring neutralization, and can be lachrymatory and reactive.

• Over-alkylation: Primary amines can undergo double alkylation, leading to undesired tertiary amine byproducts and complicating purification.

A Modern Alternative: One-Step Palladium-Catalyzed Allylation

Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate is a rationally designed reagent that consolidates the allylation and protection steps into a single, highly efficient transformation.[7] This approach leverages the power of palladium catalysis, specifically the Tsuji-Trost reaction, to achieve the desired C-N bond formation.[8][9]

Sources

• 1. mdpi.com [mdpi.com]
• 2. The emergence of the C–H functionalization strategy in medicinal chemistry and drug discovery - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. scispace.com [scispace.com]
• 4. mdpi.com [mdpi.com]
• 5. Practical one-pot amidation of N-Alloc-, N-Boc-, and N-Cbz protected amines under mild conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Buy Tert-butyl (2-(pyridin-4-ylmethyl)allyl) carbonate [smolecule.com]
• 8. Palladium Catalyzed Allylic C-H Alkylation: A Mechanistic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tsuji-Trost Reaction [organic-chemistry.org]

Optimizing Amine Protection: A Comparative Guide to Boc-Introduction Reagents

Executive Summary & Strategic Scope

In the landscape of organic synthesis, the tert-butyloxycarbonyl (Boc) group remains the gold standard for amine protection due to its stability against nucleophilic attack and catalytic hydrogenolysis, coupled with its mild acidolytic cleavage.[1][2]

However, a common misconception in process chemistry is treating "Boc protection" as a singular, monolithic protocol. In reality, the efficacy of the protection step relies entirely on the Bocylating reagent employed. While Di-tert-butyl dicarbonate (

) is the industry workhorse, it is not always the optimal choice for complex, poly-functionalized scaffolds found in modern drug discovery.

This guide objectively compares

against alternative Boc-introduction reagents (Boc-ON, Boc-N , Boc-OPh), focusing on chemoselectivity , atom economy , and process safety .

Comparative Efficacy Analysis

The following data synthesizes performance metrics across standard and complex amine substrates.

Table 1: Comparative Matrix of Bocylating Reagents[3]

Reagent	Chemical Name	Yield Potential	Atom Economy	Chemoselectivity	Safety Profile	Cost Efficiency
	Di-tert-butyl dicarbonate	High (>95%)	Moderate	Moderate (Reacts with phenols/thiols w/ DMAP)	High (Stable, evolves )	High (Commodity chemical)
Boc-ON	2-(tert-Butoxycarbonyloxyimino)-2-phenylacetonitrile	High (85-95%)	Low (High MW byproduct)	Excellent (Highly selective for amines over alcohols)	Moderate (Byproduct requires extraction)	Moderate
Boc-N	tert-Butyl azidoformate	Moderate	High	Good	Critical Risk (Explosive, thermal instability)	Low (Safety controls)
Boc-OPh	tert-Butyl phenyl carbonate	Moderate (70-85%)	Moderate	Specialized (Selectively protects 1° amines in polyamines)	High	Low

Analyst Insight: While

is the default for 90% of reactions, Boc-ON is the superior choice when protecting amino-alcohols where -Boc formation is a competitive side reaction. Boc-N is largely obsolete in scale-up environments due to detonation risks but remains in historical literature.

Mechanistic Pathways & Decision Logic

Understanding the mechanism is crucial for troubleshooting low yields. The diagram below illustrates the standard pathway alongside the critical decision logic for reagent selection.

Figure 1: Mechanistic flow and reagent selection logic for N-Boc protection. Note the divergence in byproduct formation which dictates purification strategy.

Detailed Experimental Protocols

These protocols are designed to be self-validating : the visual cues (gas evolution, precipitation) confirm reaction progress.

Protocol A: Standard Protection with (Green/Aqueous)

Best for: Standard amino acids, simple amines, scale-up.

Rationale: Utilizing water/acetone or water/THF mixtures eliminates the need for dry solvents and scavenging bases, as the amine itself acts as the nucleophile and the resulting carbonic acid decomposes.

• Setup: In a round-bottom flask, suspend the amine (10 mmol) in water (10 mL).

• Basification (Optional): If using an amine salt (e.g., HCl salt), add NaOH (10 mmol) or

  (11 mmol) to liberate the free amine. Validation: Solution should become clear or homogenous.

• Addition: Add a solution of

  (11 mmol, 1.1 equiv) in acetone or THF (10 mL) dropwise.

• Reaction: Stir vigorously at room temperature for 4–12 hours.

  • Validation: Monitor

    effervescence. The reaction is driving forward as gas evolves.[4]

• Workup:

  • Evaporate organic solvent (acetone/THF).

  • Acidify aqueous residue to pH 2–3 with dilute KHSO

    (precipitates the product if it's a carboxylic acid) or extract with Ethyl Acetate.

  • Wash organic layer with brine, dry over Na

    SO , and concentrate.

Protocol B: Selective Protection with Boc-ON

Best for: Amino-alcohols, chiral amines prone to racemization.

Rationale: Boc-ON reacts via an oxime displacement. It is less electrophilic than

, preventing attack on hydroxyl groups without requiring DMAP (which risks racemization).

• Setup: Dissolve amine (10 mmol) and Triethylamine (15 mmol) in Dioxane/Water (1:1, 20 mL).

• Addition: Add Boc-ON (11 mmol) in one portion.

• Reaction: Stir at 25°C for 3–5 hours.

  • Validation: The reaction mixture will turn yellow/orange due to the liberation of the oxime byproduct (2-hydroxyimino-2-phenylacetonitrile).

• Workup (Critical Step):

  • Dilute with water and Ethyl Acetate.

  • Purification: The oxime byproduct is soluble in organic solvents. To remove it, wash the organic layer with 5% NaOH or saturated NaHCO

    multiple times. The oxime is acidic and will move to the aqueous layer.

  • Dry and concentrate.

Advanced Considerations: Orthogonality & Stability

While this guide focuses on Boc-introduction reagents, understanding the resultant group's stability is vital for multi-step synthesis planning.

• Orthogonality: The Boc group is orthogonal to Fmoc (base labile) and Cbz/Z (hydrogenolysis labile).

• Thermal Stability: N-Boc groups are generally stable up to ~180°C, but in the presence of strong nucleophiles or Lewis acids, thermal deprotection can occur at lower temperatures.

• Selective Deprotection:

  • Standard: TFA/DCM or 4M HCl/Dioxane.

  • Selective:

    in DCM can selectively cleave secondary Boc groups while leaving primary Boc groups intact in certain polyamine scaffolds [3].[5]

References

• Tarbell, D. S., et al. (1972). "Di-tert-butyl Dicarbonate."[1][5][6][7][8][9][10][11][12][13] Proceedings of the National Academy of Sciences. (Foundational work on Boc2O).

• Itoh, M., et al. (1975). "Peptide Synthesis with Boc-ON." Tetrahedron Letters, 16(49), 4393-4396. (Introduction of Boc-ON).

• Pittelkow, M., et al. (2002).[5] "Selective Synthesis of Carbamate Protected Polyamines using Alkyl Phenyl Carbonates." Synthesis, 2002(15), 2195-2202.[5] (Boc-OPh selectivity).

• Chankeshwara, S. V., & Chakraborti, A. K. (2006).[6] "Catalyst-free N-tert-butyloxycarbonylation of amines in water." Organic Letters, 8(15), 3259-3262. (Green chemistry protocols).

• BenchChem Technical Support. (2025). "A Comparative Guide to Boc Reagents for Amine Protection." (Modern reagent comparison data).

Sources

• 1. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. One moment, please... [total-synthesis.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. jk-sci.com [jk-sci.com]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. Boc Protection Mechanism (Boc2O) [commonorganicchemistry.com]
• 8. Boc Protection Mechanism (Boc2O + Base) [commonorganicchemistry.com]
• 9. Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42956C [pubs.rsc.org]
• 10. tcu.elsevierpure.com [tcu.elsevierpure.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Lab Reporter [fishersci.co.uk]
• 13. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to Navigating the Metabolic Stability of Tert-Butyl Containing Compounds in Drug Discovery

Introduction: The Double-Edged Sword of the Tert-Butyl Group

In the intricate chess game of drug design, the tert-butyl group is a powerful piece. Its sheer bulk can act as a "metabolic shield," sterically hindering the enzymatic degradation of a nearby functional group, thereby enhancing a drug's half-life and bioavailability.[1][2] This steric hindrance can also enforce a specific conformation, locking a flexible molecule into its bioactive form to improve potency and receptor selectivity.[2] However, this seemingly inert guardian has an Achilles' heel: the tert-butyl group itself is a substrate for metabolic enzymes, particularly the cytochrome P450 (CYP) superfamily.[1][3] This guide provides an in-depth analysis of the metabolic stability of tert-butyl containing compounds, offering a comparative look at assessment methodologies and strategic solutions for drug discovery programs.

The Metabolic Fate of the Tert-Butyl Group: A Cytochrome P450 Affair

The primary route of metabolism for the tert-butyl group is oxidation, predominantly mediated by CYP enzymes.[1][3] This process typically involves the hydroxylation of one of the methyl groups to form a primary alcohol, which can be further oxidized to an aldehyde and then a carboxylic acid.[1] The specific CYP isoform(s) involved can vary depending on the overall structure of the molecule. For instance, the metabolism of the tert-butyl group in the antiviral drug nelfinavir is primarily mediated by CYP2C19, while CYP3A4 is the main enzyme responsible for the metabolism of the same group in the antiandrogen finasteride.[1] Similarly, CYP2C8 is heavily involved in the metabolism of the tert-butyl group in the hepatitis C drug ombitasvir.[1]

The metabolic conversion of a parent drug to its hydroxylated or carboxylated metabolite can have significant pharmacological consequences. In some cases, the metabolite may be inactive or have reduced potency. In other instances, the metabolite can be active, sometimes contributing significantly to the overall therapeutic effect, as seen with the hydroxylated metabolite of the endothelin receptor antagonist bosentan.[1]

Below is a diagram illustrating the common metabolic pathway for a tert-butyl group.

Caption: General metabolic pathway of a tert-butyl group.

Comparative Analysis of In Vitro Metabolic Stability Assays

To proactively assess the metabolic liability of tert-butyl containing compounds, a suite of in vitro assays is indispensable. These assays are crucial for rank-ordering compounds, establishing structure-activity relationships (SAR), and predicting in vivo pharmacokinetic parameters.[4][5] The two most common systems are liver microsomes and hepatocytes.

Assay Type	Description	Advantages	Disadvantages	Key Parameters Measured
Liver Microsomal Stability Assay	Utilizes subcellular fractions of the liver (microsomes) that are rich in Phase I enzymes, particularly CYPs.[6][7]	Cost-effective, high-throughput, and readily available for various species.[6]	Lacks Phase II enzymes and transporters, potentially underestimating total clearance.	In vitro half-life (t1/2), Intrinsic clearance (CLint).[4][6]
Hepatocyte Stability Assay	Employs intact liver cells, providing a more complete metabolic picture with both Phase I and Phase II enzymes, as well as transporters.[5][7]	Considered the "gold standard" for in vitro metabolism studies as it more closely mimics the in vivo environment.[7]	More expensive, lower throughput, and cryopreserved hepatocytes can have variable viability and activity.	In vitro half-life (t1/2), Intrinsic clearance (CLint), metabolite identification.[4][5]

The choice between these assays depends on the stage of the drug discovery program. Microsomal stability assays are often used for initial screening of large numbers of compounds, while hepatocyte assays are typically employed for more in-depth characterization of promising candidates.

Below is a workflow for a typical in vitro metabolic stability assay.

Caption: Workflow for in vitro metabolic stability assays.

Strategies to Enhance Metabolic Stability: Beyond the Tert-Butyl

When the metabolic liability of a tert-butyl group proves to be a significant hurdle, several medicinal chemistry strategies can be employed. The most effective approach is often bioisosteric replacement, where the tert-butyl group is swapped for another group with similar steric and electronic properties but improved metabolic stability.

A prime example of a successful bioisostere for the tert-butyl group is the trifluoromethylcyclopropyl group .[3][8] This replacement removes the metabolically susceptible sp3 C-H bonds of the methyl groups, significantly reducing the rate of CYP-mediated oxidation.[3]

Compound	Original Group	Bioisosteric Replacement	Improvement in Metabolic Stability (in vitro)
Compound A	tert-Butyl	Trifluoromethylcyclopropyl	2 to 13-fold increase in half-life in human liver microsomes.[9]
Compound B	tert-Butyl	Trifluoromethyl oxetane	Decreased lipophilicity and improved metabolic stability.[10]

Other potential bioisosteres for the tert-butyl group include the pentafluorosulfanyl group and the bicyclo[1.1.1]pentanyl group.[11] The choice of bioisostere will depend on the specific binding pocket of the target and the overall physicochemical properties of the molecule.

Experimental Protocols

Liver Microsomal Stability Assay

• Prepare Reagents:

  • Test compound stock solution (e.g., 10 mM in DMSO).

  • Liver microsomes (e.g., human, rat) at a final concentration of 0.5 mg/mL in 0.1 M phosphate buffer (pH 7.4).

  • NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in 0.1 M phosphate buffer (pH 7.4).

• Incubation:

  • Pre-warm the microsomal suspension and test compound to 37°C.

  • Initiate the reaction by adding the NADPH regenerating system. The final concentration of the test compound is typically 1 µM.

  • Incubate at 37°C with gentle shaking.

• Time Points and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.

  • Quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing and Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t1/2) as 0.693/k.

  • Calculate the intrinsic clearance (CLint) using the appropriate equations.

Hepatocyte Stability Assay

• Prepare Reagents:

  • Cryopreserved hepatocytes (e.g., human, rat).

  • Hepatocyte incubation medium (e.g., Williams' Medium E with appropriate supplements).

  • Test compound stock solution.

• Cell Viability and Seeding:

  • Thaw the cryopreserved hepatocytes according to the supplier's protocol.

  • Determine cell viability (e.g., using trypan blue exclusion).

  • Seed the hepatocytes at a desired density (e.g., 0.5 x 10^6 viable cells/mL) in a multi-well plate.[5]

• Incubation:

  • Add the test compound to the hepatocyte suspension at a final concentration of 1 µM.

  • Incubate at 37°C in a humidified incubator with 5% CO2, with gentle shaking.

• Time Points and Quenching:

  • At specified time points (e.g., 0, 15, 30, 60, 120 minutes), collect an aliquot of the cell suspension.[5]

  • Quench the reaction as described for the microsomal assay.

• Sample Processing and Analysis:

  • Follow the same procedure as for the microsomal assay.

• Data Analysis:

  • Calculate t1/2 and CLint as described for the microsomal assay.

Conclusion

The tert-butyl group is a valuable tool in the medicinal chemist's toolbox, but its susceptibility to metabolism necessitates careful consideration and empirical evaluation. By understanding the metabolic pathways, employing appropriate in vitro assays for early assessment, and strategically utilizing bioisosteric replacements, researchers can effectively navigate the challenges associated with the metabolic stability of tert-butyl containing compounds, ultimately leading to the design of safer and more effective drugs.

References

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• Barnes-Seeman, D., Jain, M., Bell, L., Ferreira, S., Cohen, S., Chen, X. H., ... & Hatsis, P. (2013). Metabolically stable tert-butyl replacement. ACS medicinal chemistry letters, 4(6), 514–516. [Link]

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• Hong, J. Y., Yang, C. S., Lee, M., Wang, Y. Y., Huang, W. Q., Tan, Y., ... & Patten, C. J. (1999). Metabolism of Methyl Tert-Butyl Ether and Other Gasoline Ethers by Human Liver Microsomes and Heterologously Expressed Human Cytochromes P450: Identification of CYP2A6 as a Major Catalyst. Chemical research in toxicology, 12(3), 274–280. [Link]

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• Barnes-Seeman, D., Jain, M., Bell, L., Ferreira, S., Cohen, S., Chen, X. H., ... & Hatsis, P. (2013). Metabolically Stable tert-Butyl Replacement. ACS medicinal chemistry letters, 4(6), 514–516. [Link]

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A Senior Application Scientist's Guide to Benchmarking Catalytic Efficiency in Palladium-Catalyzed Allylic Alkylation

For researchers, scientists, and professionals in drug development, the palladium-catalyzed allylic alkylation stands as a cornerstone of modern synthetic organic chemistry, enabling the stereoselective formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency. The heart of this transformation lies in the choice of ligand that coordinates to the palladium center, dictating the catalyst's reactivity, selectivity, and overall performance. This guide provides an in-depth comparison of common palladium ligands, offering experimental data, mechanistic insights, and practical protocols to aid in the rational selection of the optimal catalytic system for your specific application.

The Central Role of the Ligand in Palladium-Catalyzed Allylic Alkylation

The Tsuji-Trost reaction, as it is often called, involves the substitution of an allylic leaving group with a nucleophile, catalyzed by a palladium complex.[1] The catalytic cycle, in its general form, proceeds through the coordination of a Pd(0) species to the alkene of the allylic substrate, followed by oxidative addition to form a π-allylpalladium(II) complex. Subsequent nucleophilic attack on the allyl moiety and reductive elimination regenerate the Pd(0) catalyst and furnish the desired product.[1]

The ligand, typically a phosphine, N-heterocyclic carbene (NHC), or a related species, is far from a passive spectator in this process. Its steric and electronic properties profoundly influence every step of the catalytic cycle, impacting:

• Catalytic Activity: The rate of the reaction is highly dependent on the ligand's ability to facilitate oxidative addition and reductive elimination.

• Regioselectivity: In cases of unsymmetrical allylic substrates, the ligand can direct the nucleophilic attack to a specific terminus of the allyl fragment.

• Enantioselectivity: For asymmetric variants of the reaction, chiral ligands create a chiral environment around the palladium center, enabling the formation of one enantiomer of the product in excess.[2]

This guide will focus on a comparative analysis of three major classes of ligands: phosphines (with a special emphasis on the ubiquitous Trost ligands), N-heterocyclic carbenes (NHCs), and phosphoramidites, providing a framework for understanding their relative strengths and weaknesses.

A Comparative Analysis of Ligand Performance

To provide a quantitative benchmark, we will consider the well-established model reaction of racemic 1,3-diphenyl-2-propenyl acetate with a soft nucleophile, typically dimethyl malonate. This reaction serves as a standard for evaluating the efficacy of new ligands in asymmetric allylic alkylation (AAA).[2]

Phosphine Ligands: The Workhorses of Allylic Alkylation

Phosphine ligands have a long and storied history in palladium catalysis, offering a remarkable degree of tunability in their steric and electronic properties.[1] They can be broadly categorized into monodentate and bidentate ligands.

Trost Ligands: A prominent class of chiral bidentate diphosphine ligands, the Trost ligands, are renowned for their ability to induce high enantioselectivity in a wide range of allylic alkylation reactions.[3] These ligands feature a C₂-symmetric scaffold, often derived from trans-1,2-diaminocyclohexane (DACH), which creates a well-defined chiral pocket around the palladium center.

Buchwald Ligands: While primarily developed for cross-coupling reactions, the bulky and electron-rich dialkylbiaryl phosphine ligands developed by the Buchwald group have also found application in allylic alkylation, often exhibiting high catalytic activity.

Ligand Type	Representative Ligand	Yield (%)	ee (%)	Reference
Trost Ligand	(R,R)-DACH-phenyl	>95	>98	[3]
Buchwald Ligand	SPhos	High	N/A (achiral)	[4]
Monodentate Phosphine	PPh₃	Variable	N/A (achiral)	[5]

Causality of Performance:

The high efficacy of Trost-type ligands stems from their rigid C₂-symmetric backbone, which enforces a specific geometry on the π-allylpalladium intermediate, effectively shielding one face of the allyl moiety and directing the nucleophilic attack to the other. The electronic properties of the phosphine substituents can be fine-tuned to modulate the electrophilicity of the allyl fragment, further enhancing selectivity. Electron-donating groups on the phosphine can increase the rate of oxidative addition, while the steric bulk influences the regioselectivity of the nucleophilic attack.[5]

N-Heterocyclic Carbenes (NHCs): A Paradigm of Strong Donation and Stability

NHCs have emerged as a powerful class of ligands in organometallic chemistry, characterized by their strong σ-donating ability and, typically, greater thermal and oxidative stability compared to phosphines.[6][7] This robustness often translates to higher catalyst turnover numbers and a tolerance for less stringent reaction conditions.[8]

While chiral NHCs for asymmetric allylic alkylation are an active area of research, a direct quantitative comparison with the well-established Trost ligands under identical benchmark conditions is not as extensively documented. However, studies have shown that NHC-Pd complexes are highly active catalysts for allylic substitution.[9]

Ligand Type	Representative Ligand	Observations	Reference
NHC	IPr (1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene)	High catalytic activity, often requiring elevated temperatures compared to phosphine systems.	[9]
Chiral NHC	Various	Promising results in asymmetric variants, though often with lower enantioselectivities than top-tier phosphine ligands to date.	[9]

Causality of Performance:

The strong σ-donating character of NHCs makes the palladium center more electron-rich, which can facilitate the initial oxidative addition step.[6] However, the strong Pd-NHC bond can also slow down the final reductive elimination step. The steric bulk of the substituents on the nitrogen atoms of the NHC plays a crucial role in creating a chiral pocket and influencing selectivity.[10] The greater stability of the Pd-NHC bond compared to the Pd-phosphine bond can lead to more robust catalysts that are less prone to decomposition.[11]

Phosphoramidites: A Modular and Effective Ligand Class

Phosphoramidite ligands have gained significant traction in asymmetric catalysis due to their modular synthesis, which allows for the rapid generation of diverse ligand libraries for screening.[12] They often provide high enantioselectivities in palladium-catalyzed allylic alkylation.

Ligand Type	Representative Ligand	Yield (%)	ee (%)	Reference
Phosphoramidite	Various Chiral Scaffolds	High	up to 99%	[12]

Causality of Performance:

The electronic properties of phosphoramidite ligands are readily tunable by modifying the substituents on the nitrogen and oxygen atoms. This allows for a fine balance between σ-donation and π-acceptance, which can be optimized for a particular substrate and nucleophile. The chirality can be introduced from readily available chiral backbones, making them an attractive and versatile class of ligands for asymmetric catalysis.[12]

Experimental Protocols: A Self-Validating System

The following protocols provide a detailed, step-by-step methodology for a general palladium-catalyzed asymmetric allylic alkylation, which can be adapted for benchmarking different ligands.

General Protocol for Asymmetric Allylic Alkylation

Materials:

• Palladium precursor (e.g., [Pd₂(dba)₃·CHCl₃] or [Pd(allyl)Cl]₂)

• Chiral ligand (e.g., Trost ligand, chiral NHC precursor, or phosphoramidite)

• Allylic substrate (e.g., rac-1,3-diphenyl-2-propenyl acetate)

• Nucleophile (e.g., dimethyl malonate)

• Base (e.g., N,O-Bis(trimethylsilyl)acetamide (BSA) and a catalytic amount of a potassium salt, or a milder base like N,N'-dicyclohexylcarbodiimide (DCC) for sensitive substrates)

• Anhydrous solvent (e.g., THF, CH₂Cl₂, or toluene)

Procedure:

• Catalyst Pre-formation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the palladium precursor (e.g., 0.5-2.5 mol%) and the chiral ligand (e.g., 1.1-1.5 equivalents relative to Pd) in the anhydrous solvent. Stir the mixture at room temperature for 15-30 minutes to allow for the formation of the active catalyst.

• Reaction Setup: In a separate flame-dried Schlenk flask, dissolve the allylic substrate (1.0 equivalent) and the nucleophile (1.1-1.5 equivalents) in the anhydrous solvent.

• Initiation: To the solution of the substrate and nucleophile, add the pre-formed catalyst solution via cannula.

• Base Addition: Add the base to the reaction mixture.

• Reaction Monitoring: Stir the reaction at the desired temperature (ranging from 0 °C to reflux, depending on the ligand and substrates) and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the enantiomeric excess of the product by chiral high-performance liquid chromatography (HPLC) or chiral GC.

Visualizing the Catalytic Landscape

The Catalytic Cycle of Palladium-Catalyzed Allylic Alkylation

Caption: A simplified representation of the palladium-catalyzed allylic alkylation cycle.

Experimental Workflow for Ligand Benchmarking

Caption: A streamlined workflow for benchmarking the performance of different ligands.

Practical Considerations for Ligand Selection

Beyond catalytic performance, several practical factors should influence your choice of ligand:

• Air and Moisture Stability: Many phosphine ligands, particularly electron-rich ones, are sensitive to air and moisture, requiring handling in a glovebox or under an inert atmosphere.[13] In contrast, many NHC precursors (imidazolium salts) and some NHC-Pd complexes exhibit greater stability, simplifying experimental setup.[7][14]

• Commercial Availability and Cost: Widely used ligands like PPh₃ and certain Trost ligands are readily available from commercial suppliers. However, more specialized or novel ligands may require in-house synthesis, adding time and cost to a project.

• Toxicity: While palladium itself has toxicity concerns, the ligands can also present hazards. It is crucial to consult the Safety Data Sheet (SDS) for any ligand before use.

Conclusion: A Data-Driven Approach to Catalyst Optimization

The selection of the optimal ligand for a palladium-catalyzed allylic alkylation is a multifaceted decision that requires a balance of catalytic efficiency, selectivity, and practical considerations. This guide has provided a framework for a data-driven approach to this selection process. By understanding the fundamental principles that govern the influence of ligands on the catalytic cycle and by employing standardized benchmarking protocols, researchers can accelerate the development of robust and efficient synthetic methods for the creation of valuable molecules.

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